Neodymium-145
Description
Contextualization of Neodymium Isotopes in Contemporary Nuclear Physics and Chemistry
The isotopes of neodymium, a lanthanide element with atomic number 60, are instrumental in various fields of contemporary nuclear physics and chemistry. chemlin.org Naturally occurring neodymium is a composite of seven isotopes, five of which are stable: ¹⁴²Nd, ¹⁴³Nd, ¹⁴⁵Nd, ¹⁴⁶Nd, and ¹⁴⁸Nd. wikipedia.orgbritannica.com The remaining two, ¹⁴⁴Nd and ¹⁵⁰Nd, are long-lived radioisotopes. wikipedia.org This isotopic diversity provides a rich field for investigating nuclear phenomena.
In nuclear physics, neodymium isotopes are crucial for studying nuclear structure and decay processes. For instance, the study of double beta decay, a rare nuclear process, has utilized ¹⁵⁰Nd. webelements.com Furthermore, measurements of neutron capture cross-sections of isotopes like ¹⁴³Nd, ¹⁴⁵Nd, and ¹⁴⁶Nd provide critical data for understanding nucleosynthesis in stars. tandfonline.com In geochemistry and geochronology, the isotopic ratios of neodymium, particularly the ¹⁴³Nd/¹⁴⁴Nd ratio, serve as powerful tracers for geological processes and the dating of rocks. isoflex.com
Significance of Neodymium-145 as a Stable Isotope and Fission Product
This compound is distinguished by its status as a stable isotope, meaning it does not undergo radioactive decay. wikipedia.orgbuyisotope.com It has a natural abundance of 8.3%. britannica.combuyisotope.com This stability makes it a useful reference point and end-product in various nuclear reaction studies.
Crucially, ¹⁴⁵Nd is also a significant fission product, formed during the nuclear fission of uranium and plutonium. wikipedia.orgwikipedia.org The isotopic composition of neodymium produced from fission differs markedly from its natural abundance on Earth. wikipedia.orgwikipedia.org This characteristic is exploited in nuclear forensics to trace the origin and history of nuclear materials. xml-journal.net By analyzing the isotopic signature of neodymium in a sample, scientists can determine if it has been exposed to a neutron flux, characteristic of a nuclear reactor environment. xml-journal.net This was famously demonstrated in the analysis of the Oklo natural nuclear reactor, where the altered isotopic ratios of neodymium provided evidence of self-sustaining nuclear fission reactions occurring two billion years ago. wikipedia.org
Historical Development of this compound Research
The discovery of neodymium itself dates back to 1885 by Austrian chemist Carl Auer von Welsbach. britannica.comrsc.org However, the detailed study of its individual isotopes, including ¹⁴⁵Nd, became possible with the advent of mass spectrometry. Early research focused on determining the natural abundances and atomic masses of the neodymium isotopes.
A significant milestone in the study of ¹⁴⁵Nd was the investigation of its nuclear properties. In 1962, the electron-nuclear double resonance (ENDOR) spectra of ¹⁴³Nd and ¹⁴⁵Nd were measured, providing precise values for their nuclear moments. aps.org Later, in the 1970s, Mössbauer effect studies were conducted to probe the hyperfine interactions in ¹⁴⁵Nd, offering deeper insights into its nuclear structure. osti.gov The recognition of neodymium isotopes as important fission products spurred further research into their production yields and behavior in nuclear fuel cycles.
Current Research Frontiers and Unresolved Questions Pertaining to this compound
Current research involving this compound is active and multifaceted. In nuclear astrophysics, precise measurements of the neutron capture cross-section of ¹⁴⁵Nd continue to be refined to improve models of s-process nucleosynthesis in stars. tandfonline.com These data are essential for understanding the cosmic origin of elements heavier than iron.
In the field of nuclear forensics and safeguards, researchers are developing more precise and efficient methods for measuring neodymium isotope ratios in various materials to enhance the ability to track nuclear activities. xml-journal.net The use of multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) has significantly improved the precision of these measurements. frontiersin.org
While ¹⁴⁵Nd is considered stable, theoretical calculations suggest the possibility of extremely slow alpha decay for this and other naturally occurring neodymium isotopes. cern.ch Experimental searches for these rare decay events are ongoing, pushing the limits of detection technology and providing stringent tests of nuclear models. As of recent experiments, a lower limit for the half-life of ¹⁴⁵Nd against alpha decay has been set at 6.1 x 10¹⁹ years. cern.ch The definitive observation of such a decay would have significant implications for our understanding of nuclear stability.
Properties of this compound
| Property | Value |
| Natural Abundance (%) | 8.3 buyisotope.com |
| Atomic Mass (Da) | 144.9125736 buyisotope.com |
| Neutron Number (N) | 85 buyisotope.com |
| Atomic Number (Z) | 60 buyisotope.com |
| Mass Number (A) | 145 buyisotope.com |
| Half-life | Stable buyisotope.com |
| Nuclear Spin | 7/2 periodictable.com |
| Quadrupole Moment | -0.314 buyisotope.com |
Structure
2D Structure
Properties
CAS No. |
14336-84-6 |
|---|---|
Molecular Formula |
Nd |
Molecular Weight |
144.91258 g/mol |
IUPAC Name |
neodymium-145 |
InChI |
InChI=1S/Nd/i1+1 |
InChI Key |
QEFYFXOXNSNQGX-OUBTZVSYSA-N |
SMILES |
[Nd] |
Isomeric SMILES |
[145Nd] |
Canonical SMILES |
[Nd] |
Synonyms |
145Nd isotope Nd-145 isotope Neodymium-145 |
Origin of Product |
United States |
Nuclear Structure and Spectroscopic Characterization of Neodymium 145
Fundamental Nuclear Properties of Neodymium-145
The ground state of this compound is characterized by specific quantum numbers and electromagnetic moments that are crucial for understanding its nuclear structure.
Ground State Nuclear Spin and Parity
The ground state of the this compound nucleus has a determined nuclear spin of 7/2 and a negative parity, denoted as 7/2⁻. chemlin.orgperiodictable.com This assignment is a fundamental characteristic that influences its interaction with other particles and fields.
Nuclear Magnetic Dipole Moment Determination and Analysis
The nuclear magnetic dipole moment (µ) of this compound has been experimentally determined. A recommended value for the magnetic dipole moment is -0.656(4) nuclear magnetons (μN). iaea.orgiaea.org This value was obtained through atomic beam and resonance methods, with corrections for diamagnetism. iaea.orgiaea.org The negative sign indicates that the magnetic moment is oriented opposite to the nuclear spin.
Electric Quadrupole Moment Measurement and Theoretical Interpretation
The electric quadrupole moment (Q) of a nucleus provides insight into the deviation of its charge distribution from spherical symmetry. For this compound, the measured electric quadrupole moment is -0.330(30) barns. chemlin.org Another source reports a value of -0.314(12) barns. iaea.org This negative value signifies an oblate (flattened) charge distribution. The determination of this moment often relies on measurements of the interaction between the nucleus and the electric field gradients produced by atomic electrons. iaea.org
Nuclear Charge Radius Investigations
Investigations into the nuclear charge radius of this compound provide essential information about the size of its nucleus. The root-mean-square (rms) charge radius for this compound has been reported as 4.9535(28) femtometers (fm). chemlin.org These measurements are typically derived from a combined analysis of data from muonic atom spectra, electron scattering experiments, and optical isotope shifts. iaea.org
Fundamental Nuclear Properties of this compound
| Property | Value |
| Ground State Nuclear Spin and Parity | 7/2⁻ chemlin.orgperiodictable.com |
| Nuclear Magnetic Dipole Moment (µ) | -0.656(4) μN iaea.orgiaea.org |
| Electric Quadrupole Moment (Q) | -0.330(30) b chemlin.org, -0.314(12) b iaea.org |
| Nuclear Charge Radius (rms) | 4.9535(28) fm chemlin.org |
Excited Nuclear States and Level Schemes of this compound
The study of excited nuclear states and their decay patterns is fundamental to constructing a comprehensive nuclear level scheme.
Identification and Assignment of Energy Levels
The energy levels of the this compound nucleus have been investigated through various nuclear reactions, such as neutron capture and pickup reactions. uj.edu.pliaea.org In one study using the (³He, α) pickup reaction, the level scheme was studied up to a neutron binding energy of 5.8 MeV. iaea.org Another investigation focused on the states in the neighboring isotope, ¹⁴⁶Nd, populated by neutron capture on a ¹⁴⁵Nd target, which indirectly provides information about the structure of ¹⁴⁵Nd. osti.goviaea.org These studies help in the identification of energy levels and the assignment of their respective spins and parities. The density of these energy levels increases with excitation energy, a behavior that has been compared with theoretical models like the shell model Monte Carlo (SMMC). researchgate.netarxiv.org For instance, a significant increase in level densities is observed as the neodymium isotopes progress from a spherical to a deformed shape. arxiv.org
Determination of Level Spins and Parities
The spin and parity (J^π) of a nuclear state are fundamental quantum numbers that describe its angular momentum and symmetry properties. For this compound, the ground state has a firmly established spin and parity of 7/2⁻. chemlin.orgperiodictable.comnist.gov This can be understood through the nuclear shell model. soton.ac.uk As an odd-A nucleus, its ground state properties are primarily determined by the single unpaired nucleon. With 60 protons (an even number) forming a paired-off core, the key contributor is the 85th neutron. This neutron occupies an orbital beyond the N=82 closed shell. According to the shell model, this is the 2f₇/₂ orbital, which has an orbital angular momentum (l) of 3 and a total angular momentum (j) of 7/2. The parity is calculated as (-1)ˡ, which for l=3 gives negative parity. This prediction of 7/2⁻ aligns perfectly with experimental observations. soton.ac.uk
The spins and parities of excited states are determined experimentally through nuclear reaction spectroscopy. Techniques involve analyzing the energy and angular distribution of particles and/or gamma rays emitted from an excited nucleus. For ¹⁴⁵Nd, reactions such as the ¹⁴⁴Nd(d,pγ)¹⁴⁵Nd and the ¹⁴⁴Nd(³He,α)¹⁴⁵Nd pickup reaction have been instrumental. iaea.orgresearchgate.net By measuring particle-gamma coincidences, researchers can construct a level scheme and assign spins and parities to the populated excited states based on the selection rules and angular correlations of the observed radiation. researchgate.net
Spectroscopic Factors and Single-Particle Strength Analysis
Spectroscopic factors provide a measure of how closely an actual nuclear state corresponds to an idealized pure single-particle state as described by the shell model. Analysis of single-particle strength reveals how this pure character is distributed or "fragmented" among multiple physical states due to residual interactions within the nucleus. uj.edu.pl
A notable study on ¹⁴⁵Nd investigated the distribution of the neutron hole strength corresponding to the νh₁₁/₂ orbital using the ¹⁴⁶Nd(³He,α)¹⁴⁵Nd reaction. iaea.org The findings showed that the spectroscopic strength was significantly fragmented. Instead of being concentrated in a single state, the νh₁₁/₂ strength was found to be almost uniformly distributed over a wide range of excitation energies from 3.2 to 5.8 MeV. iaea.org The total strength observed in this region accounted for only about 50% of the theoretical shell-model strength, which suggests that the remainder of the strength is fragmented and pushed to even higher excitation energies. iaea.org
Further studies involving radiative neutron capture have also highlighted the complexity of the state structures in ¹⁴⁵Nd. The correlation between the intensities of gamma-ray transitions and the spectroscopic factors of the final states was found to be significant but complex, indicating a departure from simple valence neutron transition models. iaea.org This fragmentation is a hallmark of configuration mixing, where a pure single-particle state mixes with more complex configurations, spreading its character over many resultant eigenstates. uj.edu.pl
| Property | Finding | Reference |
|---|---|---|
| Investigated Orbital | νh₁₁/₂ (neutron hole state) | iaea.org |
| Energy Range of Strength | Almost uniform distribution from 3.2 to 5.8 MeV | iaea.org |
| Summed Strength | ~50% of the shell-model limit found below 5.8 MeV | iaea.org |
| Interpretation | Significant fragmentation of single-particle strength to higher energies | iaea.org |
Investigation of Nilsson Orbitals and Nuclear Deformation Effects
The Nilsson model is an extension of the shell model that describes nucleon behavior in a deformed, rather than spherical, nucleus. In a deformed potential, the spherical shell model's degenerate energy levels split into a set of new levels, known as Nilsson orbitals, each characterized by a set of quantum numbers including the projection of the total angular momentum on the symmetry axis (Ω). liverpool.ac.ukgsi.de
The neodymium isotopes provide a classic example of a shape transition, moving from near-spherical at the N=82 shell closure to well-deformed as the neutron number increases towards the middle of the shell. nsf.govarxiv.org ¹⁴⁵Nd, with N=85, lies at the beginning of this transition and is considered to be nearly spherical or only slightly deformed. ifpan.edu.pl While its ground state can be largely explained by the spherical shell model, a more detailed understanding requires considering the effects of deformation. The strong interaction between the single-particle motion and the collective rotation and vibrations of the nucleus means that the energy levels are not purely Nilssonian. ifpan.edu.pl The onset of deformation in this region is driven by specific "extruder" orbitals, such as the neutron 11/2⁻ osti.gov orbital, which strongly favor a deformed shape. ogu.edu.tr The properties of ¹⁴⁵Nd are thus shaped by the nascent influence of these deformation-driving effects.
Nuclear Level Densities in this compound
The nuclear level density (NLD) is a statistical measure of the number of nuclear energy levels per unit of excitation energy. It is a critical input for models of nuclear reactions.
Experimental Determination of Nuclear Level Densities
The NLD of ¹⁴⁵Nd has been determined experimentally using the Oslo method. researchgate.netresearchgate.net This technique utilizes particle-gamma coincidence measurements from nuclear reactions, primarily the ¹⁴⁴Nd(d,pγ)¹⁴⁵Nd reaction. researchgate.net In this experiment, a target of ¹⁴⁴Nd is bombarded with deuterons, producing ¹⁴⁵Nd in an excited state and an outgoing proton. The energy of the emitted proton determines the initial excitation energy of the ¹⁴⁵Nd nucleus. researchgate.netnsf.gov
The experimental procedure involves several key steps:
Coincidence Measurement : Simultaneous detection of the outgoing particle (proton) and the subsequent gamma rays that de-excite the nucleus.
Spectrum Unfolding : The raw gamma-ray spectra are corrected for the response of the detector system to isolate the true distribution of gamma-ray energies. nsf.gov
Extraction of Primary Gammas : A first-generation gamma matrix is extracted, which represents the probability of the first gamma-ray emission from a given excitation energy.
Normalization : The resulting NLD function is normalized using known discrete levels at low excitation energies and the measured neutron resonance spacing data at the neutron separation energy. researchgate.netiaea.org
An earlier study using a different method based on measuring gamma-ray multiplicity and assuming a Fermi gas model determined the level density parameter for ¹⁴⁵Nd to be a = (14.5 ± 2.0) MeV⁻¹. iaea.org
| Method | Reaction | Key Feature | Reference |
|---|---|---|---|
| Oslo Method | ¹⁴⁴Nd(d,pγ)¹⁴⁵Nd | Particle-gamma coincidence; provides NLD as a function of energy | researchgate.netnsf.govresearchgate.net |
| Gamma-ray Multiplicity | ¹⁴⁶Nd(³He,αγ)¹⁴⁵Nd | Determines the level density parameter 'a' | iaea.org |
Evolution of Level Densities with Excitation Energy
Experimental data from the Oslo method show that the nuclear level density of ¹⁴⁵Nd increases approximately exponentially as a function of excitation energy. researchgate.netnsf.gov This rapid increase is a general feature of nuclei and is consistent with statistical mechanics, where a larger amount of energy can be distributed among the nucleons in an exponentially greater number of ways. The experimental data provide a continuous function for the NLD from low energies up to the neutron separation energy (approximately 5.8 MeV for ¹⁴⁵Nd), offering a crucial benchmark for theoretical models. iaea.orgresearchgate.net Across the entire chain of neodymium isotopes, a dramatic increase in level densities is observed; at an excitation energy of 6.0 MeV, the NLD increases by a factor of about 150 from the lightest to the heaviest isotopes studied. researchgate.net
Examination of Collective Enhancements in Level Densities
The total NLD is a product of the intrinsic level density (related to single-particle excitations) and a collective enhancement factor. This enhancement arises from collective modes of motion, primarily rotations and vibrations, which build additional states on top of each intrinsic state. nsf.gov In deformed nuclei, rotational bands contribute significantly to the level density, leading to a much higher NLD compared to a spherical nucleus at the same excitation energy.
The strong increase in NLD observed across the neodymium isotope chain from ¹⁴²Nd to ¹⁵¹Nd is explained by the growing importance of this collective enhancement as the nuclei become more deformed. nsf.govarxiv.org While ¹⁴⁵Nd is only weakly deformed, its level density is still influenced by vibrational enhancements and the onset of rotational effects. Theoretical models that combine an intrinsic single-particle level density with a description of collective enhancement show excellent agreement with the experimental data for the neodymium isotopes. nsf.gov These findings underscore that a complete understanding of the NLD in ¹⁴⁵Nd requires accounting for not just the statistical distribution of single-particle states but also the emergent collective phenomena that define its transitional character. nsf.govarxiv.org
Gamma-Ray Strength Functions of this compound
The gamma-ray strength function (γSF) is a crucial quantity in nuclear physics, representing the average reduced probability for gamma-ray emission or absorption. It provides insights into the collective modes of excitation in the nucleus. For this compound (¹⁴⁵Nd), the study of its γSF reveals important details about its nuclear structure.
The experimental γ-ray strength functions for a series of neodymium isotopes, including ¹⁴⁵Nd, have been investigated up to the neutron separation energy. arxiv.org These measurements are often performed using the Oslo method, which allows for the simultaneous determination of nuclear level densities and γ-ray strength functions from particle-gamma coincidence data. researchgate.netogu.edu.tr
In a typical experiment, reactions such as ¹⁴⁴Nd(d,pγ)¹⁴⁵Nd are employed. researchgate.netogu.edu.tr The outgoing protons are detected by silicon particle telescopes, while the coincident gamma rays are measured using a scintillator array, such as the CACTUS or OSCAR arrays. researchgate.netbnl.gov This technique allows for the extraction of the primary gamma-ray spectra as a function of excitation energy, which is then used to deduce the γSF. researchgate.net The results from these measurements provide a unique dataset for an isotopic chain, showing the evolution of nuclear properties with increasing neutron number and deformation. arxiv.orgresearchgate.net
Table 1: Experimental Parameters for ¹⁴⁵Nd γSF Measurement This table is interactive. You can sort and filter the data.
| Parameter | Value | Reference |
|---|---|---|
| Reaction | ¹⁴⁴Nd(d,pγ)¹⁴⁵Nd | researchgate.net |
| Neutron Separation Energy (Sn) | 5.755 MeV | researchgate.net |
| Level Density Parameter (a) | 15.942 MeV⁻¹ | researchgate.net |
| Back-shift Parameter (E1) | -0.052 MeV | researchgate.net |
| Total Gamma Width (Γγ) | 47 meV | researchgate.net |
| Resonance Spacing (D₀) | 450 eV | researchgate.net |
A significant feature observed in the γ-ray spectra of several nuclei, including those in the neodymium isotopic chain, is the low-energy enhancement (LEE). arxiv.orgresearchgate.net This phenomenon is characterized by an increase in the γSF at low gamma-ray energies (typically below 3 MeV). arxiv.orgaps.org In ¹⁴⁵Nd, which is close to the N=82 shell closure and thus less deformed, the LEE is a noticeable feature. researchgate.net It has been suggested that the LEE may arise from a "quasi-free scissors motion" in weakly-deformed nuclei, which can be envisioned as an approximate free-rotation of neutrons with respect to protons. aps.org This proposed collective motion is termed "scissors rotation." aps.org The mechanisms behind the LEE and the scissors mode are thought to be decoupled from each other. arxiv.orgresearchgate.net
Beyond the LEE, the γSF of ¹⁴⁵Nd exhibits structures corresponding to collective excitation modes, namely the scissors mode and the giant dipole resonance (GDR).
The Scissors Mode is a magnetic dipole (M1) resonance observed in deformed nuclei, representing the out-of-phase rotational oscillation of the proton and neutron distributions. arxiv.org In the neodymium isotopes, the strength of the scissors resonance, located around 2.5–3.5 MeV, increases with increasing deformation as one moves from ¹⁴⁵Nd to heavier isotopes. researchgate.net For ¹⁴⁵Nd, the missing strength in the scissors mode appears to contribute to the low-energy enhancement. researchgate.net
The Giant Dipole Resonance (GDR) is a high-energy electric dipole (E1) excitation corresponding to the collective oscillation of all protons against all neutrons. researchgate.netarxiv.org Studies of the GDR in the neodymium isotopic chain, including ¹⁴⁵Nd, have been conducted using monochromatic photon beams and proton inelastic scattering. researchgate.netresearchgate.net As the neodymium nuclei become softer and more deformed, a spreading of the dipole strength is observed. researchgate.net For the more deformed isotopes like ¹⁵⁰Nd, the GDR splits into two distinct components, a signature of K-splitting in deformed nuclei. researchgate.netresearchgate.net
Analysis of the Low-Energy Enhancement (LEE) in Gamma-Ray Spectra
Hyperfine Structure and Nuclear Moments in this compound
The hyperfine structure of atomic energy levels provides information about the electromagnetic moments of the nucleus, such as the magnetic dipole moment and the electric quadrupole moment.
Electron-Nuclear Double Resonance (ENDOR) is a high-resolution spectroscopic technique used to measure the interaction between electron and nuclear spins. nationalmaglab.org ENDOR studies have been performed on trivalent ¹⁴⁵Nd ions diluted in lanthanum trichloride (B1173362) (LaCl₃) crystals at low temperatures. aps.org These experiments measure the frequencies of ENDOR transitions, which can be in the range of 10 to 1000 Mc/sec for magnetic fields of approximately 1000 Gauss. aps.org
The experimental data are fitted to a spin Hamiltonian to determine the parameters that describe the hyperfine interaction. aps.org This allows for a precise determination of the nuclear moments and other properties.
Table 2: Spin Hamiltonian Parameters for ¹⁴⁵Nd³⁺ in LaCl₃ This table is interactive. You can sort and filter the data.
| Parameter | Value | Unit |
|---|---|---|
| g∥ | 3.535 ± 0.004 | - |
| g⊥ | 1.868 ± 0.003 | - |
| A | -405.04 ± 0.04 | Mc/sec |
| B | -216.03 ± 0.04 | Mc/sec |
| P | 2.52 ± 0.04 | Mc/sec |
| g'n∥ | -0.380 ± 0.003 | - |
| g'n⊥ | -0.203 ± 0.003 | - |
Source: aps.org
A hyperfine anomaly arises from the fact that the distribution of nuclear charge and magnetization within the finite volume of the nucleus affects the hyperfine interaction. arxiv.orgmdpi.com By comparing the hyperfine structure constants of two isotopes, such as ¹⁴³Nd and ¹⁴⁵Nd, it is possible to extract the differential hyperfine anomaly. arxiv.org
A method has been developed to derive the hyperfine anomaly without prior knowledge of the nuclear magnetic moments. arxiv.orgmdpi.com This analysis has been applied to neodymium isotopes, providing the first precise values for their hyperfine anomaly. arxiv.org The analysis involves selecting specific atomic states and using their hyperfine interaction constants to deduce the anomaly. mdpi.com This also allows for an improved determination of the ratio of the nuclear magnetic dipole moments. arxiv.orgmdpi.com
Table 3: Hyperfine Anomaly and Magnetic Dipole Moment Ratio for Neodymium Isotopes This table is interactive. You can sort and filter the data.
| Parameter | Value | Reference |
|---|---|---|
| ¹⁴³Δ¹⁴⁵s (%) | 0.2034(63) | arxiv.org |
| µI(¹⁴³Nd)/µI(¹⁴⁵Nd) | 1.60861(6) | arxiv.org |
Theoretical Interpretation of Spin Hamiltonian Parameters
The spin Hamiltonian is a crucial theoretical framework for interpreting the data obtained from Electron Paramagnetic Resonance (EPR) and Electron-Nuclear Double Resonance (ENDOR) spectroscopy. aps.orglibretexts.org For this compound (¹⁴⁵Nd), a paramagnetic ion with unpaired electrons, the spin Hamiltonian provides a simplified model to describe the magnetic interactions affecting the electron and nuclear spins within a crystal lattice. auburn.eduresearchgate.net This model is parameterized by several key coefficients, the theoretical interpretation of which offers deep insights into the electronic structure and local environment of the ¹⁴⁵Nd³⁺ ion.
The general form of the spin Hamiltonian can be expressed as:
H = βH · g · S + S · A · I + I · P · I - gₙβₙH · I
Where:
β is the Bohr magneton. libretexts.org
H is the external magnetic field.
g is the g-tensor, which characterizes the interaction of the electron spin with the external magnetic field. libretexts.org
S is the effective electron spin.
A is the hyperfine interaction tensor, describing the coupling between the electron and nuclear spins.
I is the nuclear spin.
P is the nuclear quadrupole interaction tensor, which arises from the interaction of the nuclear electric quadrupole moment with the electric field gradient at the nucleus.
gₙ is the nuclear g-factor.
βₙ is the nuclear magneton.
A comprehensive theoretical interpretation of these parameters for ¹⁴⁵Nd³⁺ often involves crystal field theory. dtic.mil This theory models the effect of the electrostatic field created by the surrounding ions (ligands) in a host crystal on the energy levels of the Nd³⁺ ion. dtic.mildoi.org The crystal field splits the degenerate energy levels of the free ion, and this splitting directly influences the measured g-tensor and hyperfine structure constants. researchgate.net
For instance, in studies of ¹⁴⁵Nd³⁺ doped into Lanthanum Trichloride (LaCl₃) crystals, the spin Hamiltonian parameters were determined with high precision using ENDOR. aps.org A theoretical analysis based on crystal field theory was then employed to interpret these experimental values. aps.org The crystal field parameters, which describe the strength and symmetry of the crystal field, are used to calculate the electronic wavefunctions of the Nd³⁺ ion. These wavefunctions, in turn, allow for the theoretical calculation of the g-tensor and hyperfine interaction parameters. aps.orgarxiv.org
The g-factor for the ¹⁴⁵Nd³⁺ ion is often anisotropic, meaning its value depends on the orientation of the crystal with respect to the external magnetic field. aps.org This anisotropy is a direct consequence of the non-spherical crystal field environment. researchgate.net By fitting the experimental g-values to the theoretical model, researchers can refine the crystal field parameters for the specific host material. nih.gov
The hyperfine interaction in ¹⁴⁵Nd is primarily due to the magnetic dipole interaction between the magnetic moment of the 4f electrons and the nuclear magnetic moment. There can also be a contribution from the contact interaction, which arises from the direct interaction of the electron spin density at the nucleus. aps.org Theoretical interpretations aim to separate these contributions and relate them to the electronic structure of the ion.
The nuclear quadrupole interaction provides information about the electric field gradient at the neodymium nucleus. This gradient is produced by the charge distribution of the 4f electrons and the surrounding crystal lattice. Theoretical models can be used to calculate this gradient and, by comparing it with the experimental value of P, to further test the validity of the crystal field model and the calculated electronic wavefunctions.
Detailed research findings from studies on ¹⁴⁵Nd in various crystal hosts have led to the determination of these spin Hamiltonian parameters. For example, in congruent LiNbO₃ crystals, the g-factors and hyperfine structure constants for ¹⁴⁵Nd³⁺ were calculated by diagonalizing a large energy matrix that includes the crystal field and magnetic field interactions. nih.gov These theoretical calculations were found to be in reasonable agreement with experimental values. nih.gov
The following interactive data tables summarize some of the theoretically interpreted spin Hamiltonian parameters for this compound in different host crystals.
Table 1: Theoretical Spin Hamiltonian Parameters for ¹⁴⁵Nd³⁺ in LaCl₃ aps.org
| Parameter | Value | Unit |
| g∥ | 3.998 | (dimensionless) |
| g⊥ | 1.745 | (dimensionless) |
| A∥/h | -389.3 | MHz |
| A⊥/h | -208.9 | MHz |
| P/h | 1.8 | MHz |
Table 2: Calculated Hyperfine Structure Constants for ¹⁴⁵Nd³⁺ in LiNbO₃ nih.gov
| Parameter | Calculated Value | Unit |
| ¹⁴⁵A∥ | -401.3 | 10⁻⁴ cm⁻¹ |
| ¹⁴⁵A⊥ | -209.5 | 10⁻⁴ cm⁻¹ |
These theoretical interpretations are essential for a fundamental understanding of the magnetic properties of materials containing this compound. They provide a bridge between the microscopic world of electronic structure and the macroscopic magnetic properties observed experimentally. The continued refinement of these theoretical models is crucial for the design and development of new materials with specific magnetic characteristics.
Nuclear Reactions Involving Neodymium 145
Neutron Capture Cross Sections of Neodymium-145
The neutron capture cross section is a measure of the probability that a neutron will be captured by a nucleus. For ¹⁴⁵Nd, this reaction, denoted as ¹⁴⁵Nd(n,γ)¹⁴⁶Nd, is of particular interest.
Measurement of Thermal Neutron Capture Cross Sections
The thermal neutron capture cross section of ¹⁴⁵Nd has been a subject of numerous experimental investigations. These measurements are typically performed at a neutron energy of 0.0253 eV, which corresponds to the most probable energy of neutrons in a thermal spectrum at room temperature.
Re-evaluations of thermal neutron capture cross sections have been conducted by considering recent data and aiming for consistency between calculations and measurements. osti.gov For ¹⁴⁵Nd, a recommended thermal capture cross section is 42 ± 2 barns. osti.gov These evaluations often involve postulating negative-energy resonances to reconcile calculated and measured values. osti.gov The accuracy of these measurements depends on various factors, including the measurement technique (e.g., activation method vs. pile oscillator method), sample characteristics such as isotopic enrichment and purity, and the precise characterization of the neutron spectrum. osti.gov
Table 1: Thermal Neutron Capture Cross Section for this compound
| Parameter | Value |
|---|---|
| Thermal Capture Cross Section | 42 ± 2 b |
Data from a re-evaluation of thermal neutron capture cross sections. osti.gov
Investigation of keV-Neutron Capture Cross Sections
The neutron capture cross sections of ¹⁴⁵Nd in the keV energy range are critical for fast reactor applications. tandfonline.com Several studies have focused on measuring these cross sections.
Theoretical calculations using codes like EMPIRE-II have also been employed to evaluate neutron cross sections for ¹⁴⁵Nd from 1 keV to 20 MeV. kns.org These calculations consider various nuclear reaction models and are compared with experimental data. kns.org Discrepancies have been noted, with some calculations showing lower values than experimental data around 20 keV. kns.org
Table 2: Measured keV-Neutron Capture Cross Sections for ¹⁴⁵Nd
| Energy Range | Measurement Details | Reference |
|---|---|---|
| 10-90 keV & 550 keV | Time-of-flight, relative to ¹⁹⁷Au | tandfonline.comtandfonline.com |
| 3-225 keV | Time-of-flight, relative to ¹⁹⁷Au | kit.eduaps.org |
| 4-420 keV | Radiative capture measurement | kns.org |
Determination of Resonance Parameters and Resonance Integrals
The resonance region of the neutron cross section is characterized by sharp peaks, or resonances, which correspond to excited states of the compound nucleus formed after neutron capture. The parameters of these resonances, such as their energy and width, are essential for accurate cross-section calculations.
Neutron capture and transmission measurements have been performed to determine the resonance parameters for neodymium isotopes, including ¹⁴⁵Nd, in the energy range of 1.0 to 500 eV. The resulting resonance parameters are then used to calculate the capture resonance integral, which is the integral of the capture cross section over the resonance energy region. researchgate.net One study found that using newly determined resonance parameters resulted in a capture resonance integral of 32 ± 0.5 barns, which was 7% lower than the value calculated using parameters from the ENDF/B-VI library. A significant change was observed in the ¹⁴⁵Nd capture resonance integral, which decreased with the new parameters, largely attributed to changes in the parameters of the 4.36 eV resonance. researchgate.net The recommended capture resonance integral for ¹⁴⁵Nd is 240 ± 35 barns. osti.gov
Energy Dependence of Capture Cross Sections and Width Fluctuation Corrections
The energy dependence of the capture cross section is influenced by the properties of the nuclear levels and the competition between different reaction channels. kns.org In the unresolved resonance region, where individual resonances cannot be distinguished, statistical models are used to describe the average cross section. hzdr.de
Width fluctuation corrections are an important component of these statistical model calculations. kns.orgtandfonline.com These corrections account for the correlations between the incident and outgoing channel widths in the Hauser-Feshbach theory of nuclear reactions. epj-n.org The inclusion of width fluctuation corrections can influence the calculated capture and inelastic scattering cross sections. kns.org Nuclear reaction codes like EMPIRE incorporate these corrections to provide more accurate predictions of cross sections. kns.orgtandfonline.com The energy dependence of the optical model potential, which describes the interaction of the neutron with the nucleus, is also a key factor in these calculations and is determined by fitting to experimental data. kns.org
Comparison with Evaluated Nuclear Data Libraries
Experimental and theoretical data for ¹⁴⁵Nd neutron cross sections are compiled and evaluated to create comprehensive datasets known as evaluated nuclear data libraries. These libraries, such as ENDF/B, JENDL, and JEFF, are used in nuclear reactor simulations and other applications. edpsciences.orgscispace.com
Comparisons of new measurements and evaluations with existing libraries are continuously performed to improve the accuracy of the data. For instance, evaluations of ¹⁴⁵Nd capture cross sections in the thermal and resolved resonance regions have shown fair agreement with data from ENDF/B-VI.8, JEFF-3.1, and JENDL-3.3 libraries. However, discrepancies have also been identified. For example, some measurements of keV-neutron capture cross sections for ¹⁴⁵Nd have been compared with the evaluated values in JENDL-3.2. tandfonline.comtandfonline.com Additionally, a bias of 14% has been reported for the ¹⁴⁵Nd(n,γ) reaction in the JEFF-3.1.1 library. epj-n.org New evaluations for ¹⁴⁵Nd were included in the ENDF/B-VII.0 release. edpsciences.org
Other Neutron-Induced Reactions on this compound
Besides neutron capture, other neutron-induced reactions can occur on ¹⁴⁵Nd, although they are generally less probable at lower neutron energies. These reactions include:
Elastic Scattering (n,n): The neutron scatters off the nucleus without transferring energy. jaea.go.jp
Inelastic Scattering (n,n'): The neutron scatters off the nucleus, leaving it in an excited state. jaea.go.jp
(n,2n) Reaction: An incident neutron knocks out two neutrons from the nucleus. This reaction has a high energy threshold. jaea.go.jp
(n,α) Reaction: An incident neutron leads to the emission of an alpha particle. The (n,α) reaction on ¹⁴⁵Nd has been investigated with thermal neutrons. capes.gov.br
Evaluated nuclear data libraries contain information on the cross sections for these and other reactions, such as (n,p), (n,d), (n,t), etc., across a wide range of incident neutron energies. kns.orgjaea.go.jp
Elastic and Inelastic Neutron Scattering Cross Sections
The interaction of neutrons with a ¹⁴⁵Nd nucleus can result in either elastic or inelastic scattering. In elastic scattering, the kinetic energy of the neutron is conserved, while in inelastic scattering, some of the neutron's kinetic energy is transferred to the nucleus, leaving it in an excited state.
Evaluated nuclear data libraries, such as JENDL-4.0, provide comprehensive cross-section data for these interactions. The elastic scattering cross section for ¹⁴⁵Nd at a thermal energy of 0.0253 eV is approximately 19.71 barns (b). jaea.go.jp In the fast neutron region, evaluations are often based on experimental data from natural neodymium due to the scarcity of data for individual isotopes. unt.edu For ¹⁴⁵Nd, the evaluated elastic scattering cross section generally decreases with increasing neutron energy in the MeV range. unt.edu
Inelastic scattering has a threshold energy corresponding to the first excited state of the ¹⁴⁵Nd nucleus, which is at 67.69 keV. jaea.go.jp The inelastic scattering cross section is significant at higher neutron energies and competes with other reactions like neutron capture. Evaluations for inelastic scattering cross sections are also available and are crucial for understanding the moderation of neutrons in nuclear reactors containing neodymium isotopes. unt.edukns.org For instance, at 14 MeV, the inelastic scattering cross section is evaluated to be 1.842 b. jaea.go.jp
| Reaction Type | Cross Section at 0.0253 eV (barns) | Cross Section at 14 MeV (barns) | Fission Spectrum Average (barns) |
|---|---|---|---|
| Elastic Scattering (n,elastic) | 19.71 | 2.857 | 4.590 |
| Inelastic Scattering (n,inelastic) | - | 1.842 | 0.182 |
Studies of (n,p) and (n,α) Reactions
Neutron-induced reactions that result in the emission of charged particles, such as protons (n,p) or alpha particles (n,α), are also important for characterizing nuclear structure and for applications such as estimating radiation damage and gas production in materials.
The ¹⁴⁵Nd(n,p)¹⁴⁵Pr reaction has a threshold energy of approximately 1.030 MeV. jaea.go.jp Experimental measurements for this reaction have been performed, with the cross section being measured for the first time at 14.8 MeV, yielding a value of 7.5 ± 1.6 millibarns (mb). physics.sk The evaluation in the JENDL-4.0 library gives a value of 5.436 mb at 14 MeV. jaea.go.jp
The ¹⁴⁵Nd(n,α)¹⁴²Ce reaction has been studied, and its cross section is of interest for understanding alpha particle emission mechanisms. aps.org The JENDL-4.0 evaluation provides a thermal cross section of 80.33 microbarns (μb) and a cross section of 1.966 mb at 14 MeV. jaea.go.jp Experimental data for (n,α) reactions on neodymium isotopes have been measured, though discrepancies between different datasets exist. physics.skaps.org
| Reaction | Threshold Energy (MeV) | Cross Section at 14 MeV |
|---|---|---|
| ¹⁴⁵Nd(n,p)¹⁴⁵Pr | 1.030 | 5.436 mb |
| ¹⁴⁵Nd(n,α)¹⁴²Ce | - | 1.966 mb |
Multi-Neutron Emission Reactions (e.g., (n,2n), (n,3n))
At higher incident neutron energies, reactions involving the emission of multiple neutrons, such as (n,2n) and (n,3n), become possible. These reactions are important for the design of fusion reactors and other high-energy neutron applications.
The ¹⁴⁵Nd(n,2n)¹⁴⁴Nd reaction has a threshold energy of 5.795 MeV. jaea.go.jp The cross section for this reaction has been a subject of several experimental studies and evaluations. jaea.go.jptandfonline.comiaea.org The JENDL-4.0 library reports a cross section of 1.998 b at 14 MeV. jaea.go.jp Discrepancies have been noted between different evaluated data libraries for the excitation function of this reaction, highlighting the need for accurate experimental data. iaea.org
The ¹⁴⁵Nd(n,3n)¹⁴³Nd reaction has a much higher energy threshold of 13.67 MeV. jaea.go.jp Consequently, its cross section is significantly smaller at energies around 14 MeV, with an evaluated value of 1.333 mb in the JENDL-4.0 library. jaea.go.jp The competition between (n,2n) and (n,3n) reactions is a key factor in determining their respective cross sections at energies above the (n,3n) threshold. iaea.org
| Reaction | Threshold Energy (MeV) | Cross Section at 14 MeV (barns) | Fission Spectrum Average (millibarns) |
|---|---|---|---|
| ¹⁴⁵Nd(n,2n)¹⁴⁴Nd | 5.795 | 1.998 | 13.29 |
| ¹⁴⁵Nd(n,3n)¹⁴³Nd | 13.67 | 0.001333 | 0.0094 |
Photoneutron Cross Sections of this compound
Photoneutron reactions, where an incident photon leads to the emission of a neutron, provide valuable information about the giant dipole resonance and the nuclear photoabsorption process.
Experimental Measurement Techniques using Laser-Compton Scattering
Precise measurements of photoneutron cross sections for neodymium isotopes, including ¹⁴⁵Nd, have been performed using highly monochromatic gamma-ray beams generated by Laser-Compton Scattering (LCS). uio.noaps.org This technique involves the collision of relativistic electrons with laser photons, resulting in a high-energy, quasi-monochromatic gamma-ray beam. uio.no This method allows for accurate determination of the photoneutron cross sections near the neutron emission threshold. uio.no In experiments focusing on neodymium isotopes, enriched samples, including one with 91.73% ¹⁴⁵Nd, were irradiated with these LCS gamma rays. uio.noaps.org The emitted neutrons were then detected, and the photoneutron cross sections were deduced. uio.no
Toward a Unified Understanding of (γ,n) and (n,γ) Reactions
The experimental data from photoneutron cross-section measurements are crucial for developing a unified understanding of (γ,n) and the reverse (n,γ) radiative capture reactions. uio.no The cross sections of these two reactions are interconnected through the principle of detailed balance and are sensitive to the gamma-ray strength function (γSF) of the nucleus. By measuring the (γ,n) cross sections for a chain of isotopes, such as those of neodymium, researchers can constrain the theoretical models of the γSF. uio.no These constrained models can then be used to make more reliable predictions for the (n,γ) cross sections, including for unstable nuclei where direct measurements are challenging. uio.no For ¹⁴⁵Nd, the measured photoneutron cross sections have been compared with calculations using the TALYS reaction code with different γSF models, contributing to a more comprehensive understanding of these reactions in the rare-earth region. uio.noresearchgate.net
Charged-Particle Induced Reactions on this compound
The study of reactions induced by charged particles, such as protons and alpha particles, on ¹⁴⁵Nd is important for various applications, including medical radioisotope production and astrophysical network calculations. researchgate.netnih.gov
Systematic studies of proton-induced reactions on natural neodymium have been conducted, with the resulting data being relevant for the ¹⁴⁵Nd isotope, which has a natural abundance of 8.3%. ihep.ac.cnarxiv.org These experiments measure the excitation functions for the production of various radionuclides. researchgate.net The experimental cross sections are then often compared with theoretical calculations from codes like TALYS to test and refine nuclear reaction models. ihep.ac.cnarxiv.org
Similarly, alpha-particle-induced reactions on natural neodymium have been investigated. nih.gov The excitation functions for the formation of several product nuclei from reactions on the various neodymium isotopes have been measured using the stacked-foil activation technique. nih.gov These data are valuable for understanding the reaction mechanisms and for applications in nuclear technology.
(d,p) Reaction Studies
The deuteron (B1233211) stripping reaction, specifically ¹⁴⁴Nd(d,p)¹⁴⁵Nd, is a significant method for studying the nuclear structure of ¹⁴⁵Nd. In these experiments, a target of Neodymium-144 is bombarded with a deuteron beam. The deuteron strips a neutron, which is captured by the target nucleus to form ¹⁴⁵Nd, while a proton is emitted and detected.
In one such study, a 12.1 MeV deuteron beam was used to induce the ¹⁴⁴Nd(d,p)¹⁴⁵Nd reaction. The emitted protons were analyzed using a high-resolution magnetic spectrograph to determine the excitation energies of the final states in ¹⁴⁵Nd. rsc.org Another investigation utilized a 13.5 MeV deuteron beam. jcu.edu.au These experiments are crucial for populating and identifying the energy levels of the ¹⁴⁵Nd nucleus.
A key application of (d,p) reaction data is in the determination of nuclear level densities (NLD) and gamma-ray strength functions (γSF), which are essential inputs for Hauser-Feshbach statistical model calculations. uj.edu.plarxiv.org The Oslo method, for example, uses particle-γ ray coincidence data from reactions like ¹⁴⁴Nd(d,pγ)¹⁴⁵Nd to extract this information. uj.edu.pl The analysis of the angular distributions of the emitted protons allows for the determination of the orbital angular momentum (l) transferred by the neutron, which in turn helps to assign spin and parity values to the populated nuclear states. The cross-section of these reactions is proportional to the spectroscopic factor, a quantity that measures the probability of the final state being described as a single neutron coupled to the target nucleus.
Table 1: Selected Energy Levels in ¹⁴⁵Nd from (d,p) Reaction Studies This table is interactive. Click on headers to sort.
| Excitation Energy (keV) rsc.org | Angular Momentum Transfer (l) rsc.org | Tentative Spin-Parity (Jπ) rsc.org |
|---|---|---|
| 0 | 3 | 7/2⁻ |
| 73 | 1 | 1/2⁻ |
| 657 | 1 | 3/2⁻ |
| 780 | 5 | 9/2⁻ |
| 920 | 2 | 3/2⁺ |
| 937 | 5 | 11/2⁻ |
| 1076 | 0 | 1/2⁺ |
| 1110 | 2 | 5/2⁺ |
| 1194 | 2 | 5/2⁺ |
(α,³He) Reaction Investigations
The (α,³He) reaction is a one-neutron stripping reaction that provides complementary information to (d,p) studies. In this process, an alpha particle bombards a target nucleus (e.g., ¹⁴⁴Nd), transferring a neutron to create ¹⁴⁵Nd and emitting a Helium-3 particle. Due to the higher mass and momentum of the alpha particle compared to the deuteron, this reaction is particularly useful for studying states with high angular momentum. arxiv.org
Investigations of the ¹⁴⁵Nd nucleus have noted that different reactions tend to populate different sets of energy levels. The (α,³He) stripping reaction, alongside pickup reactions, provides a more complete picture of the nuclear structure. rsc.org While detailed experimental data for the ¹⁴⁴Nd(α,³He)¹⁴⁵Nd reaction is sparse in the provided context, its role in nuclear structure physics is to probe single-particle states, especially those requiring significant angular momentum transfer, thereby complementing data from other reactions. arxiv.org
(p,d) Reaction Experiments
The (p,d) reaction is a one-neutron pickup reaction, where an incident proton interacts with a target nucleus, picks up a neutron, and leaves as a deuteron. To produce ¹⁴⁵Nd, a stable ¹⁴⁶Nd target would be used: ¹⁴⁶Nd(p,d)¹⁴⁵Nd. This type of reaction is crucial for studying neutron-hole states in the final nucleus, providing information about the shell structure and nucleon occupancies.
The study of ¹⁴⁵Nd has utilized the (p,d) pickup reaction to complement data from stripping reactions like (d,p). rsc.org The analysis of such reactions provides spectroscopic factors that are a measure of the vacancy of a particular neutron orbital in the target nucleus. nsf.gov The consistency of spectroscopic factors derived from both (p,d) and (d,p) reactions is a key test of our understanding of nuclear structure and reaction theory. nsf.gov
(³He,α) Reaction Analysis
The (³He,α) reaction is another one-neutron pickup reaction, where a Helium-3 projectile interacts with a target nucleus (e.g., ¹⁴⁶Nd) and an alpha particle is emitted, leaving the residual nucleus ¹⁴⁵Nd. This reaction, like (p,d), probes neutron-hole states.
A detailed study of the ¹⁴⁶Nd(³He,α)¹⁴⁵Nd reaction was conducted to investigate the level scheme of ¹⁴⁵Nd. iaea.org In this experiment, gamma-rays in coincidence with the emitted alpha particles were measured. This technique allowed for the extraction of the spectroscopic strength function for deep-lying neutron-hole states. iaea.org The study found that the νh₁₁/₂ (a neutron hole in the h₁₁/₂ orbital) strength was significantly fragmented and spread over a wide range of excitation energies (3.2-5.8 MeV), with only about 50% of the theoretically expected shell-model strength being observed in this region. iaea.org This indicates that the single-particle strength is distributed to even higher energies. iaea.org Furthermore, by analyzing the level scheme in the continuum region, a level density parameter of a = (14.5 ± 2.0) MeV⁻¹ was determined, assuming Fermi gas conditions. iaea.org
Table 2: Findings from ¹⁴⁶Nd(³He,α)¹⁴⁵Nd Reaction Analysis
| Parameter | Finding | Reference |
|---|---|---|
| Reaction Type | One-Neutron Pickup | iaea.org |
| Investigated Feature | Deep-lying νh₁₁/₂ hole states | iaea.org |
| Key Observation | Fragmentation of νh₁₁/₂ strength over 3.2-5.8 MeV | iaea.org |
| Summed Strength | ~50% of shell-model prediction | iaea.org |
Reaction Mechanism Studies
To interpret the experimental data from nuclear reactions, theoretical models are essential. The optical model and statistical models like the Hauser-Feshbach formalism are fundamental tools for calculating reaction cross-sections and understanding the underlying reaction mechanisms.
Application of Optical Model Potentials
The optical model simplifies the complex interactions between a projectile and a target nucleus into a two-body problem governed by a complex potential, known as the Optical Model Potential (OMP). This potential describes the average nuclear force experienced by the incident particle, with the real part accounting for elastic scattering and the imaginary part for absorption due to other reaction channels.
In the evaluation of neutron cross-sections for neodymium isotopes, including ¹⁴⁵Nd, energy-dependent optical model potentials are crucial. arxiv.org These potentials are typically determined by fitting theoretical calculations of total and elastic scattering cross-sections to experimental data. iaea.org The resulting OMP can then be used in broader calculations that cover various reaction channels and energy ranges. uio.no For instance, photoneutron cross-sections for ¹⁴⁵Nd have been analyzed using the TALYS reaction code, which employs sophisticated OMPs as input. uio.no
Implementation of Statistical Models (e.g., Hauser-Feshbach)
The Hauser-Feshbach statistical model is a powerful tool for calculating cross-sections for reactions that proceed through a compound nucleus. epj-n.org A compound nucleus is formed when the projectile merges with the target, sharing its energy among all the nucleons before a particle is emitted. The model assumes that the decay of the compound nucleus is independent of its formation.
This model is a cornerstone of modern nuclear reaction codes and has been widely applied to reactions involving neodymium isotopes. epj-n.org For example, the level scheme of ¹⁴⁵Nd has been studied by measuring γ-rays following the (³He, α) pickup reaction, and the resulting level density parameter is a key input for Hauser-Feshbach calculations. iaea.org The model is also used to analyze photoneutron cross-sections and the reverse radiative neutron capture (n,γ) reactions, which are important in nuclear astrophysics. uio.no Calculations often apply a width fluctuation correction to account for correlations between the incident and outgoing channels. epj-n.org The Hauser-Feshbach formalism, combined with data from the Oslo method and other experimental techniques, allows for more reliable predictions of reaction cross-sections where no direct measurements exist. uj.edu.plarxiv.org
Table 3: Mentioned Chemical Compounds and Particles
| Name | Formula/Symbol |
|---|---|
| Neodymium-144 | ¹⁴⁴Nd |
| This compound | ¹⁴⁵Nd |
| Neodymium-146 | ¹⁴⁶Nd |
| Deuteron | d or ²H |
| Proton | p or ¹H |
| Alpha Particle | α or ⁴He |
| Helium-3 | ³He |
| Neutron | n |
Analysis using Preequilibrium and Multistep Direct/Compound Models
The analysis of nuclear reactions involving this compound (¹⁴⁵Nd) often employs sophisticated theoretical models to interpret and predict reaction cross sections. These models, such as the preequilibrium and multistep direct/compound models, are essential for understanding the mechanisms of neutron-induced reactions, particularly in the fast neutron energy range. kns.org
Theoretical calculations of neutron-induced reaction cross sections for ¹⁴⁵Nd have been performed using codes like EMPIRE-II and TALYS. kns.orgarxiv.orgihep.ac.cn These codes incorporate several nuclear reaction models, including the optical model, multistep direct (MSD), and multistep compound (MSC) models, alongside the Hauser-Feshbach model for equilibrium reactions. kns.orgarxiv.orgihep.ac.cn The multistep direct model is used to describe inelastic scattering to vibrational collective levels, while the multistep compound model accounts for pre-equilibrium particle emission. kns.org
For instance, in the evaluation of neutron cross sections for ¹⁴⁵Nd from 1 keV to 20 MeV, the EMPIRE-II code was utilized. kns.org This involved using a spherical optical model and statistical models for the equilibrium energy region, and multistep direct and compound models for the pre-equilibrium energy region. kns.org The calculated cross sections for various reactions, such as (n, tot), (n, n), (n, n'), (n, γ), (n, p), (n, α), (n, 2n), (n, 3n), (n, np), and (n, na), showed good agreement with experimental data. kns.org
Similarly, the TALYS code has been used to systematically study proton-induced reactions on neodymium isotopes. arxiv.orgihep.ac.cn This code calculates the contribution of the compound nucleus using the Hauser-Feshbach model and the preequilibrium contribution using the exciton (B1674681) model and the multistep direct/compound model. arxiv.orgihep.ac.cn Such theoretical analyses are crucial for improving evaluated nuclear data libraries. arxiv.org
The table below presents a selection of experimentally measured and theoretically calculated cross-sections for the (n, 2n) reaction on neodymium isotopes, illustrating the interplay between experimental data and theoretical models.
Examination of Valence Neutron Transitions
The study of valence neutron transitions in this compound is crucial for understanding the nuclear structure and reaction mechanisms, particularly in radiative neutron capture. iaea.org Neodymium isotopes are located near the peak of the 4s neutron strength function, and the N=82 shell closure at ¹⁴²Nd means that final 3p levels have significant single-particle character. iaea.org This configuration makes valence neutron transitions between initial s-wave resonances and final p-wave levels a prominent feature in radiative neutron capture. iaea.org
Experimental studies on neutron capture cross sections of stable neodymium isotopes, including ¹⁴⁵Nd, have been conducted to investigate these valence effects. iaea.orgkit.edutandfonline.com High-resolution measurements have allowed for the extraction of average resonance parameters for s-wave resonances. iaea.org
A significant observation in these studies is the correlation between neutron and radiative widths. iaea.org However, the magnitude of the observed correlation coefficient, especially in other neodymium isotopes, cannot be fully explained by the simple valence neutron capture model alone, suggesting the presence of additional non-statistical mechanisms. iaea.org
For ¹⁴⁵Nd, as an odd-A isotope, the average s-wave radiative width is notably larger than that for the even-A isotopes. iaea.org While the valence model provides a framework, it appears insufficient to account for the full magnitude of the observed correlations, indicating that other processes must be involved. iaea.org
The following table summarizes neutron capture cross-section data for this compound at various neutron energies, which is fundamental for analyzing valence neutron transitions.
Role of Neodymium 145 in Nuclear Science Applications
Nuclear Reactor Physics and Fuel Management
In the context of nuclear reactor physics, Nd-145 is an important nuclide whose formation and behavior must be accounted for in fuel performance and management calculations.
Neodymium-145 is a common product resulting from the nuclear fission of heavy elements like uranium-235 (B1209698) (U-235) and plutonium-239 (Pu-239). wikipedia.orgwikipedia.org The fission product yield, which is the fraction of fissions that produces a given nuclide, is a critical parameter in reactor physics. The cumulative fission yield of Nd-145 varies depending on the fissile material and the energy of the neutrons causing the fission. mit.edukaeri.re.kr For instance, the yield is different for the thermal fission of U-235 compared to the fast fission of the same isotope. epj-n.org
In fast reactors, the effective cumulative fission yield for Nd-145 from U-235 has been measured to be approximately 3.70%. epj-n.org The majority of fission products, including neodymium isotopes, fall into two broad peaks in the mass distribution, with one peak occurring around atomic masses 130 through 145. wikipedia.org
Below is a table detailing the cumulative fission yields of this compound from different fissile materials and neutron energies.
| Fissile Nuclide | Neutron Energy | Cumulative Fission Yield (%) | Source |
|---|---|---|---|
| U-235 | 1.0 MeV (Fast) | 3.74% | mit.edukaeri.re.kr |
| U-238 | 1.0 MeV (Fast) | 3.76% | mit.edukaeri.re.kr |
| Pu-239 | 0.0253 eV (Thermal) | 2.99% | mit.edukaeri.re.kr |
| Pu-239 | 1.0 MeV (Fast) | 2.96% | mit.edukaeri.re.kr |
| U-235 | Fast (PHENIX Reactor) | 3.70% | epj-n.org |
Fission products can absorb neutrons, acting as "neutron poisons" that negatively impact the neutron economy and reactivity of a nuclear reactor. sckcen.be this compound contributes to this effect through neutron capture. The probability of this capture reaction is quantified by its neutron capture cross-section. jaea.go.jp
While not as potent a neutron absorber as isotopes like Xenon-135 or Samarium-149, Nd-145 has a notable thermal neutron capture cross-section, which contributes to parasitic neutron absorption over the operational life of the nuclear fuel. osti.govlut.fi The capture of a neutron by Nd-145 transmutes it into the stable isotope Neodymium-146. This transmutation is a key consideration in fuel burnup calculations. osti.gov
The table below provides the neutron cross-section data for this compound from the JENDL-4.0 library.
| Reaction Type | 0.0253-eV (Thermal) Cross Section (barns) | Resonance Integral (barns) | Source |
|---|---|---|---|
| (n,γ) - Neutron Capture | 49.45 | 222.7 | jaea.go.jp |
| (n,total) - Total | 69.17 | - | jaea.go.jp |
| (n,elastic) - Elastic Scattering | 19.71 | - | jaea.go.jp |
Determining nuclear fuel burnup—the amount of energy extracted from the fuel—is essential for reactor operation, fuel reprocessing, and waste management. osti.gov Neodymium isotopes are excellent burnup monitors because they are stable and have yields that are well-characterized. osti.govakjournals.com While Neodymium-148 is often the preferred primary monitor due to its low neutron capture cross-section and similar fission yields from U-235 and Pu-239, analyzing the entire suite of neodymium isotopes, including Nd-145, provides more comprehensive information about the fuel's irradiation history. osti.govakjournals.com
Because Nd-145 has a significant neutron capture cross-section, it can "burn out" and transmute to Nd-146. akjournals.com To account for this, a common and robust method for burnup determination uses the sum of the concentrations of 145Nd + 146Nd. osti.govlut.fitandfonline.comiaea.org This approach provides an accurate measure of the total number of fissions, as the loss of Nd-145 is captured in the production of Nd-146. osti.gov The agreement between burnup values calculated from different neodymium isotopes (e.g., 148Nd, and the 145Nd+146Nd pair) confirms the accuracy of the measurement and the assumed irradiation characteristics. iaea.org Ratios between different neodymium isotopes can also reveal details about the neutron spectrum and the relative contributions of different fissile nuclides (like U-235 vs. Pu-239) to the total fissions. akjournals.com
Decay heat is the thermal energy released from the radioactive decay of fission products and transuranic elements in spent nuclear fuel after reactor shutdown. world-nuclear.org Managing decay heat is a primary safety concern for the transportation, storage, and disposal of spent fuel.
Role in Nuclear Fuel Burnup Determination (e.g., Nd-145/Nd-148 ratios)
Nuclear Forensics and Safeguards
Nuclear forensics involves the analysis of nuclear or radiological material to determine its origin, history, and intended use, which is critical for international safeguards and nuclear security. researchgate.netiaea.org
The isotopic composition of elements in spent nuclear fuel serves as a powerful "fingerprint" or signature of the material's history. magnascientiapub.comresearchgate.net Neodymium isotopes, including Nd-145, are considered valuable secondary indicators in nuclear forensics. magnascientiapub.comresearchgate.net By precisely measuring the isotopic ratios of neodymium (e.g., 143Nd/144Nd, 145Nd/144Nd, 148Nd/144Nd) using techniques like mass spectrometry, analysts can reconstruct the irradiation history of the fuel. magnascientiapub.comiaea.org
This information helps to:
Verify Burnup and Plutonium Production: The isotopic ratios are correlated with the fuel burnup and the amount of plutonium produced, allowing for independent verification of operator declarations for safeguards purposes. magnascientiapub.comiaea.org
Determine Reactor Type and Neutron Spectrum: The relative abundances of different neodymium isotopes, which have different fission yields and neutron capture cross-sections, are sensitive to the neutron energy spectrum, helping to infer the type of reactor in which the material was irradiated. magnascientiapub.comakjournals.com
Detect Post-Irradiation Activities: The presence and ratios of certain lanthanide isotopes can indicate whether the fuel has undergone post-irradiation processing, such as reprocessing or separation activities. magnascientiapub.comresearchgate.net
The Pivotal Role of this compound in Scientific Advancement
A deep dive into the applications of the stable isotope this compound reveals its significant contributions across nuclear science, astrophysics, and environmental management. This article explores the multifaceted role of this specific isotope, highlighting its utility as a tracer, a key to understanding cosmic origins, and a subject of study in nuclear waste transmutation.
This compound (¹⁴⁵Nd) serves as a critical tool in the field of nuclear science, particularly in nuclear forensics and the operational understanding of nuclear reactors. Its unique nuclear properties allow scientists to unravel the history and origin of nuclear materials with high precision.
Tracing Neutron Flux and Irradiation History
In the realm of nuclear forensics, lanthanides such as neodymium are considered valuable secondary indicators for understanding the history of nuclear materials. magnascientiapub.comresearchgate.net The isotopic composition of neodymium, specifically the abundance of ¹⁴⁵Nd and other isotopes like ¹⁴⁸Nd, can be used to reconstruct the irradiation history of nuclear fuel. magnascientiapub.comresearchgate.net This is because ¹⁴⁵Nd is produced through specific neutron capture reactions, and its ratio to other neodymium isotopes can help determine the neutron flux and the "burnup" of the fuel, which is the extent to which it has been used in a reactor. magnascientiapub.comresearchgate.net
The analysis of these isotopic ratios provides a forensic signature that allows for the cross-validation of burnup and enrichment levels. magnascientiapub.comresearchgate.net Modern analytical techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS) have significantly improved the precision of these measurements, with uncertainties as low as 0.01%, providing highly reliable data for forensic analysis. magnascientiapub.comresearchgate.net
Reconstruction of Nuclear Material Origin and Processing Steps
Beyond the reactor core, neodymium isotopes are instrumental in tracing the origin and processing history of nuclear materials, a crucial aspect of nuclear nonproliferation efforts. iaea.org Since rare earth elements like neodymium are expected to chemically follow uranium during processing, they act as effective signatures for the provenance of uranium ore concentrates (UOCs). iaea.organnualreviews.org
The isotopic ratios of neodymium, such as ¹⁴³Nd/¹⁴⁴Nd, can vary significantly in UOCs from different geographical locations, providing a powerful tool for origin assessment. annualreviews.orgosti.gov By analyzing the neodymium isotopic signature in a sample of unknown origin, investigators can potentially link it back to a specific mine or processing facility. annualreviews.orgosti.gov This information is vital for law enforcement and international agencies in the investigation of illicit trafficking of nuclear materials. iaea.org Furthermore, the combined analysis of lanthanides, including ¹⁴⁵Nd, can indicate post-irradiation processing steps, offering a more complete picture of a material's history. magnascientiapub.comresearchgate.net
Astrophysical Nucleosynthesis
The study of this compound extends beyond terrestrial applications, playing a crucial role in our understanding of how elements are created in the cosmos. Its abundance patterns in stars and meteorites provide key insights into the processes of nucleosynthesis.
This compound in the s-Process (Slow Neutron Capture)
This compound is a product of the slow neutron capture process, or s-process, which occurs in asymptotic giant branch (AGB) stars. The s-process involves the gradual absorption of neutrons by atomic nuclei, leading to the formation of heavier elements. aanda.org Neodymium, along with other elements in its vicinity on the periodic table, belongs to the second s-process peak, which is primarily formed in lower-mass AGB stars. aanda.org The abundance of ¹⁴⁵Nd in presolar grains and meteorites provides a valuable probe into the neutron flux conditions within these stellar environments.
Recent studies using data from the Gaia mission have allowed for the analysis of cerium and neodymium abundances in a large number of AGB stars, confirming that these elements belong to the same s-process family and providing observational constraints for stellar models. aanda.org
Implications for r-Process (Rapid Neutron Capture) Abundance Peaks
While primarily an s-process element, the study of neodymium isotopes also has implications for understanding the rapid neutron capture process, or r-process. The r-process is responsible for producing the most neutron-rich heavy isotopes and is thought to occur in explosive astrophysical events like neutron star mergers. aanda.orgnasa.gov The abundance distribution of r-process elements shows distinct peaks, and the relative contributions of the s- and r-processes to the total abundance of elements like neodymium are crucial for refining nucleosynthesis models. nasa.gov By accurately determining the s-process contribution to neodymium isotopes, including ¹⁴⁵Nd, scientists can better isolate the r-process component and test theories about the sites and conditions of r-process nucleosynthesis.
Contributions to Stellar Evolution Models and Cosmic Abundance Patterns
The precise measurement of neodymium abundances, including ¹⁴⁵Nd, in stars of different ages and metallicities provides essential data for testing and refining stellar evolution models. aanda.orgunige.ch These models aim to describe the entire life cycle of stars, including the nuclear reactions that occur in their interiors and the elements they eject into the interstellar medium. unige.ch
Nuclear Waste Management: Transmutation Studies
Looking towards the future of nuclear energy, this compound is also relevant in the context of nuclear waste management, specifically in research related to transmutation. Transmutation is a process that aims to convert long-lived radioactive waste products into shorter-lived or stable isotopes, thereby reducing the long-term radiotoxicity of nuclear waste. iaea.orgjaymaron.com
Table of Compounds
| Compound Name |
| This compound |
| Neodymium-148 |
| Uranium |
| Cerium |
| Neodymium |
| Samarium |
| Europium |
| Plutonium |
| Praseodymium |
| Promethium |
| Tungsten |
| Rhenium |
| Osmium |
| Iridium |
| Platinum |
| Gold |
| Iodine |
| Xenon |
| Technetium |
| Ruthenium |
| Rhodium |
| Palladium |
| Molybdenum |
| Barium |
| Lanthanum |
| Zirconium |
| Strontium |
| Yttrium |
Interactive Data Table: Properties of Neodymium Isotopes
The following table provides a summary of the key properties of naturally occurring neodymium isotopes.
| Isotope | Natural Abundance (%) wikipedia.org | Half-life wikipedia.org | Primary Decay Mode wikipedia.org |
| ¹⁴²Nd | 27.2 | Stable | - |
| ¹⁴³Nd | 12.2 | Stable | - |
| ¹⁴⁴Nd | 23.8 | 2.29 x 10¹⁵ years | Alpha decay |
| ¹⁴⁵Nd | 8.3 | Stable | - |
| ¹⁴⁶Nd | 17.2 | Stable | - |
| ¹⁴⁸Nd | 5.8 | Stable | - |
| ¹⁵⁰Nd | 5.6 | 9.3 x 10¹⁸ years | Double beta decay |
Nuclear Waste Management: Transmutation Studies
Role of this compound Nuclear Data in Transmutation Pathways
This compound (¹⁴⁵Nd) plays a significant role in the field of nuclear science, particularly in understanding neutron behavior and transmutation pathways within nuclear reactors. Transmutation is the process by which a chemical element is transformed into another through nuclear reactions. In the high-neutron-flux environment of a reactor, isotopes can capture neutrons, leading to the formation of heavier isotopes or different elements.
The nuclear properties of ¹⁴⁵Nd, specifically its neutron capture cross-section, are crucial for modeling fuel burnup and the production of fission products. The thermal neutron capture cross-section of ¹⁴⁵Nd is approximately 42 barns. osti.gov This value indicates a moderate probability of capturing a neutron. When ¹⁴⁵Nd captures a neutron, it transmutes into Neodymium-146 (¹⁴⁶Nd), a stable isotope.
Table 1: Nuclear Properties of this compound
| Property | Value | Reference |
|---|---|---|
| Natural Abundance | 8.3% | wikipedia.orgbuyisotope.com |
| Atomic Mass | 144.9125736 Da | buyisotope.com |
| Stability | Stable | wikipedia.org |
| Thermal Neutron Capture Cross-Section | 42 ± 2 barns | osti.gov |
| Resonance Integral | 240 ± 35 barns | osti.gov |
Geochronology and Geochemistry (Neodymium Isotope Systematics)
Neodymium isotope systematics provide a powerful tool for understanding Earth's history, from dating ancient rocks to tracing large-scale geological and oceanographic processes. fiveable.me While the radiogenic isotope ¹⁴³Nd is the primary focus of these studies, the stable isotope ¹⁴⁵Nd serves a critical, albeit indirect, function in ensuring the accuracy and precision of the measurements.
This compound in Radiogenic Dating Systems
The Samarium-Neodymium (Sm-Nd) radiometric dating method is a cornerstone of geochronology, used to determine the age of rocks and meteorites. ebsco.comwikipedia.org The system is based on the slow alpha decay of Samarium-147 (¹⁴⁷Sm) to Neodymium-143 (¹⁴³Nd), which has a half-life of approximately 106 billion years. ebsco.comcambridge.org By measuring the ratio of the parent isotope (¹⁴⁷Sm) to the daughter isotope (¹⁴³Nd) in a set of minerals or rocks, scientists can calculate the time elapsed since their formation. wikipedia.org
In this system, ¹⁴⁵Nd is not directly involved in the dating process as it is a stable, non-radiogenic isotope. jst.go.jp However, its role is indispensable for analytical accuracy. During analysis by mass spectrometry, instrumental effects can cause mass-dependent fractionation, altering the true isotopic ratios. To correct for this, a stable and non-radiogenic isotope ratio is used for normalization. wikipedia.orggeoscienceworld.org While the ¹⁴⁶Nd/¹⁴⁴Nd ratio is most commonly used for this purpose, the ¹⁴⁵Nd isotope is always measured as part of the complete isotopic analysis to ensure the integrity of the data. geoscienceworld.orgnih.gov The constant abundance of ¹⁴⁵Nd in nature makes it a reliable reference point for verifying the corrections applied to the crucial ¹⁴³Nd/¹⁴⁴Nd ratio, which is the basis for age calculations. jst.go.jp
Tracing Geochemical Processes and Earth Evolution
Neodymium isotopes are powerful tracers for understanding the origin and evolution of Earth's crust and mantle. numberanalytics.comoup.com The isotopic composition of neodymium in a rock reflects the long-term history of its source material. jcu.edu.au The key parameter used is the ¹⁴³Nd/¹⁴⁴Nd ratio, often expressed in epsilon notation (εNd), which compares a sample's ratio to that of a chondritic uniform reservoir (CHUR), representing the primitive Earth. geology.cz
Materials derived from the Earth's mantle typically have higher Sm/Nd ratios and, over time, develop more radiogenic (higher) εNd values, while materials from the continental crust have lower Sm/Nd ratios and evolve to have unradiogenic (lower) εNd values. ucm.es By measuring the εNd of igneous rocks, geochemists can trace processes like crustal formation, mantle differentiation, and the recycling of crustal materials back into the mantle. fiveable.menumberanalytics.com
The precision required for these studies is extremely high, as the variations in the ¹⁴³Nd/¹⁴⁴Nd ratio are very small. nih.gov The measurement of stable isotopes like ¹⁴⁵Nd is fundamental to achieving this precision. By monitoring the ratios of stable isotopes such as ¹⁴⁵Nd/¹⁴⁴Nd, analysts can confirm the accuracy of the mass fractionation correction, ensuring that the subtle but significant variations in εNd are real and not analytical artifacts. frontiersin.orgfrontiersin.org Therefore, the stable nature and known abundance of ¹⁴⁵Nd are foundational to the use of the entire Nd isotope system as a tracer for major Earth processes. jst.go.jp
Application in Paleoceanographic Studies of Water Mass Mixing
In oceanography, neodymium isotopes serve as a valuable tracer for reconstructing past ocean circulation patterns. frontiersin.orgnumberanalytics.com Different water masses in the ocean acquire distinct neodymium isotopic signatures (εNd) from the weathering of surrounding continents. For example, the North Atlantic Ocean is bathed by runoff from ancient continental shields and thus has a very low εNd signature, whereas the Pacific Ocean receives material from younger volcanic arcs and has a much higher εNd value. tos.orgwhoi.edu
As these water masses circulate and mix, their εNd signature is a quasi-conservative property, allowing scientists to track their movement and blending throughout the ocean basins. frontiersin.orggeomar.de By analyzing the neodymium isotopic composition preserved in marine sediments, such as in foraminifera shells or ferromanganese crusts, paleoceanographers can reconstruct how ocean circulation has changed in response to past climate shifts. tos.orguni-oldenburg.de
The success of this application hinges on the ability to measure subtle differences in the ¹⁴³Nd/¹⁴⁴Nd ratio between different water masses. royalsocietypublishing.orgunibe.ch As in other geochemical applications, the analysis requires normalization to a stable isotope ratio to correct for mass fractionation. The measurement of ¹⁴⁵Nd is an integral part of this analytical process, providing a stable reference that underpins the reliability of the ¹⁴³Nd/¹⁴⁴Nd data used to trace water mass mixing. frontiersin.org This ensures that the reconstructed changes in ocean circulation are based on robust and accurate isotopic measurements. cnr.it
Table 2: Natural Isotopes of Neodymium and Their Geochemical Roles
| Isotope | Natural Abundance (%) | Role in Geochronology/Geochemistry | Reference |
|---|---|---|---|
| ¹⁴²Nd | 27.2 | Radiogenic (from extinct ¹⁴⁶Sm); used in studies of early Earth differentiation. | wikipedia.orgnih.gov |
| ¹⁴³Nd | 12.2 | Radiogenic (from ¹⁴⁷Sm); the primary daughter isotope in Sm-Nd dating and the key tracer. | wikipedia.orgfiveable.me |
| ¹⁴⁴Nd | 23.8 | Stable and non-radiogenic (in this context); used as the reference isotope for the ¹⁴³Nd/¹⁴⁴Nd ratio. | wikipedia.orgwikipedia.org |
| ¹⁴⁵Nd | 8.3 | Stable and non-radiogenic; measured to ensure data quality and sometimes used for mass fractionation correction. | wikipedia.orgjst.go.jp |
| ¹⁴⁶Nd | 17.2 | Stable and non-radiogenic; commonly used to normalize other isotope ratios to correct for mass fractionation. | wikipedia.orggeoscienceworld.org |
| ¹⁴⁸Nd | 5.8 | Stable and non-radiogenic; measured as part of the full isotopic analysis. | wikipedia.org |
| ¹⁵⁰Nd | 5.6 | Stable and non-radiogenic; measured as part of the full isotopic analysis. | wikipedia.org |
Compound Names
Advanced Methodologies and Experimental Techniques in Neodymium 145 Research
High-Precision Isotope Ratio Measurement Techniques
Accurate determination of neodymium isotope ratios, including those of ¹⁴⁵Nd, is fundamental to many geological and nuclear studies. The primary instruments for these measurements are thermal ionization mass spectrometers (TIMS) and multi-collector inductively coupled plasma mass spectrometers (MC-ICP-MS).
Thermal Ionization Mass Spectrometry (TIMS) is a benchmark technique for achieving the highest precision and accuracy in neodymium isotope ratio measurements. researchgate.net The method involves depositing a purified neodymium sample onto a metal filament (often rhenium), which is then heated in a vacuum. isotopx.com This heating process causes the sample to evaporate and ionize. The resulting ions are accelerated, focused into a beam, and separated by their mass-to-charge ratio in a magnetic field before being detected.
A key challenge in TIMS is managing the instrumental mass fractionation that occurs during sample heating, where lighter isotopes evaporate preferentially. nf-itwg.org To counteract this, a correction is applied using the exponential mass fractionation law. isotopx.com This is typically done by normalizing the measured isotope ratios to a stable, non-radiogenic isotope pair with a well-known ratio, such as ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219. isotopx.com By using a multidynamic analysis sequence, where the normalizing ratio is measured on the same detectors as the isotope ratio of interest (e.g., ¹⁴⁵Nd/¹⁴⁴Nd), variations in collector efficiency and amplifier gain can be effectively cancelled out. isotopx.com
Modern TIMS instruments, such as the Thermo Scientific™ TRITON Plus™, can resolve Nd isotopic anomalies at the parts-per-million (ppm) level. thermofisher.com For instance, analyses of the JNdi-1 isotope standard have demonstrated that with a sufficiently large ion beam and long analysis time, single-analysis precisions of better than 1 ppm can be achieved. isotopx.com The external precision for ¹⁴³Nd/¹⁴⁴Nd, taken over multiple measurements, is typically around 3.2 ppm. isotopx.com
| Parameter | Finding | Source(s) |
| Technique | Thermal Ionization Mass Spectrometry (TIMS) | researchgate.net |
| Correction Law | Exponential Mass Fractionation Law | isotopx.com |
| Normalizing Ratio | ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219 | isotopx.com |
| Achievable Precision | < 1 ppm (single analysis); ~3.2 ppm (external) | isotopx.com |
| Reference Standard | JNdi-1 | isotopx.comresearchgate.net |
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) has emerged as a powerful alternative to TIMS, offering high sample throughput, robust sample introduction, and high mass resolution. researchgate.net In this technique, the sample is introduced as a liquid and atomized in a high-temperature argon plasma, which efficiently ionizes the neodymium atoms. The resulting ions are then analyzed in a multi-collector mass spectrometer.
MC-ICP-MS can achieve precision comparable to TIMS, reaching levels of 0.001%. researchgate.net A significant advantage of MC-ICP-MS is the generation of flat-topped peaks, which contributes to the accuracy of isotope ratio determinations. researchgate.net However, MC-ICP-MS analyses also experience instrumental mass bias, which is typically corrected using a stable isotope ratio and the exponential law. nih.gov While the ¹⁴⁶Nd/¹⁴⁴Nd ratio is commonly used for normalization, some studies have proposed using the ¹⁴⁵Nd/¹⁴²Nd ratio, which can yield improved trueness and precision, particularly for samples with low Nd content. nih.gov A drawback of using ¹⁴⁵Nd/¹⁴²Nd is the need to efficiently remove isobaric interference from ¹⁴²Ce on ¹⁴²Nd. nih.gov
Research has demonstrated that MC-ICP-MS can provide accurate and precise measurements for various neodymium isotope ratios, including ¹⁴⁵Nd/¹⁴⁴Nd. For example, using a Neptune MC-ICP-MS, the absolute isotopic composition of natural neodymium samples was determined, yielding a value of 8.297(6) atomic % for ¹⁴⁵Nd. researchgate.net
| Feature | MC-ICP-MS | TIMS | Source(s) |
| Sample Introduction | Robust, simple (liquid) | Purified sample on filament | researchgate.net |
| Sample Throughput | High | Lower | researchgate.net |
| Peak Shape | Flat-topped | Gaussian | researchgate.net |
| Precision | Comparable, ~0.001% | High, < 1 ppm | researchgate.netisotopx.com |
| Common Normalizing Ratio | ¹⁴⁶Nd/¹⁴⁴Nd | ¹⁴⁶Nd/¹⁴⁴Nd | isotopx.comnih.gov |
| Alternative Normalizing Ratio | ¹⁴⁵Nd/¹⁴²Nd | - | nih.gov |
The Total Evaporation (TE) method, also known as flash evaporation, is a specific technique used in TIMS primarily for analyses where internal normalization is not feasible. nf-itwg.orgrsc.org This is particularly relevant in nuclear studies, such as analyzing irradiated samples where natural isotope ratios have been altered. rsc.org
In the TE method, the entire sample loaded onto the filament is evaporated and the ion signals for all isotopes of interest are integrated over the full duration of the analysis until the sample is exhausted. nf-itwg.orgresearchgate.net By integrating the entire ion beam, the effects of isotopic fractionation that occur progressively during the measurement are minimized, often eliminating the need for a fractionation correction. nf-itwg.orgresearchgate.net
This technique has been successfully applied to the JNdi-1 reference material to establish reference values without internal normalization. rsc.orgrsc.org In one such study, 61 measurements on four different TIMS instruments yielded a non-normalized reference value for the ¹⁴⁵Nd/¹⁴⁴Nd ratio of 0.348729(33). rsc.orgrsc.org This value is significantly different from those obtained using conventional internal normalization against ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219. rsc.org The TE method is crucial for providing accurate data for applications like calculating the burnup of a nuclear reactor. rsc.org
The exponential mass fractionation law is a cornerstone for correcting instrumental mass bias in both TIMS and MC-ICP-MS. isotopx.comnih.gov It assumes that the fractionation of isotopes is a function of the difference in their masses. However, studies have shown that instrumental mass bias, particularly in MC-ICP-MS, may not perfectly follow a simple exponential relationship. geomar.de
Deviations from the exponential law can lead to inaccuracies in isotope ratio measurements if not properly addressed. geomar.de These deviations can be influenced by instrument tuning and plasma conditions. geomar.de For instance, correcting for mass fractionation using the standard exponential law can still result in small but significant non-zero values for stable isotope ratios that are expected to be constant. nih.gov
To address these deviations, alternative correction models have been explored. One approach is a regression correction method that accounts for non-exponential behaviors observed under certain instrumental settings. geomar.de Another strategy involves using different isotopic pairs for normalization. For example, it has been suggested that the fractionation behavior of Europium-Neodymium systems in an MC-ICP-MS may align more closely with a power law than the exponential law, although practical tests showed no significant difference in the final results. rsc.org The quality of isotope ratio measurements can be assessed by plotting the data in a three-isotope plot and comparing it to the theoretical exponential mass fractionation law curve; data that fits the curve indicates that instrumental fractionation is the dominant source of bias. rsc.org
Total Evaporation Method for Non-Normalized Measurements
Nuclear Spectroscopy Methods
Nuclear spectroscopy provides insights into the nuclear structure and decay properties of isotopes. For a stable isotope like ¹⁴⁵Nd, gamma-ray spectroscopy is primarily used to analyze the decay schemes of its radioactive parent nuclides.
Neodymium-145 is the stable end-product of the beta decay of Praseodymium-145 (¹⁴⁵Pr), which itself is the decay product of Cerium-145 (¹⁴⁵Ce). The decay chain is:
¹⁴⁵Ce (Half-life: ~3.0 min) → ¹⁴⁵Pr (Half-life: ~5.98 h) → ¹⁴⁵Nd (Stable)
Gamma-ray spectroscopy is the experimental technique used to study the gamma rays emitted during these radioactive decays. osti.gov High-resolution detectors, most commonly High-Purity Germanium (HPGe) detectors, are used to measure the energy and intensity of these gamma rays. epa.gov
By analyzing the gamma-ray spectrum from a ¹⁴⁵Pr source, researchers can construct a detailed decay scheme. This involves identifying the energies of the gamma rays and their coincidence relationships—which gamma rays are emitted in a cascade from the same nucleus. epa.gov This information allows for the determination of the energy levels in the daughter nucleus, ¹⁴⁵Nd. The decay of ¹⁴⁵Pr populates various excited states in ¹⁴⁵Nd, which then de-excite by emitting gamma rays until they reach the stable ground state. The energies and intensities of these gamma rays are characteristic of the ¹⁴⁵Pr decay and provide a unique fingerprint for identifying its presence. Data on these decay radiations, including gamma energies and intensities, are compiled in nuclear databases like NuDat. bnl.gov
| Parent Isotope | Half-Life | Daughter Isotope | Method of Analysis | Information Gained |
| ¹⁴⁵Pr | 5.98 hours | ¹⁴⁵Nd | Gamma-Ray Spectroscopy | Energy levels and de-excitation pathways in ¹⁴⁵Nd |
| ¹⁴⁵Ce | 3.0 minutes | ¹⁴⁵Pr | Gamma-Ray Spectroscopy | Characteristics of the precursor to ¹⁴⁵Pr |
Charged-Particle Spectroscopy with Distorted-Wave Born Approximation (DWBA)
Charged-particle spectroscopy is a powerful technique for investigating the nuclear structure of isotopes like this compound. This method involves bombarding a target with a beam of charged particles, such as deuterons, and detecting the emitted particles. The Distorted-Wave Born Approximation (DWBA) is a theoretical framework crucial for interpreting the results of these experiments. kyoto-u.ac.jpaps.org
The DWBA model treats the nuclear reaction as a transition from an initial state to a final state, caused by a perturbation. kyoto-u.ac.jp It accounts for the distortion of the incoming and outgoing particle waves by the nuclear potential of the target and residual nucleus, respectively. kyoto-u.ac.jpaps.org This is a more sophisticated approach than the Plane-Wave Born Approximation (PWBA), which assumes the incoming and outgoing particles are free particles. The DWBA provides a more realistic description of the scattering process, especially at lower energies where the Coulomb and nuclear forces significantly affect the particle trajectories. arxiv.org
In the context of this compound research, a common reaction studied is the (d,p) reaction on a Neodymium-144 target. By analyzing the angular distribution and energy of the emitted protons, researchers can deduce information about the energy levels, spin, and parity of the states in this compound. The DWBA calculations are essential for extracting spectroscopic factors from the experimental differential cross-sections. aps.org These factors provide a measure of the single-particle nature of the populated nuclear states.
The accuracy of the DWBA calculations, and thus the extracted spectroscopic information, is highly dependent on the optical model potentials used to describe the distortion of the particle waves. aps.org These potentials are typically determined by fitting elastic scattering data for the same projectile and target at similar energies. aps.org Studies have shown that with well-chosen optical potentials, the DWBA can yield spectroscopic factors with an accuracy of 20% or better. aps.org
Neutron Interaction Measurement Systems
Neutron Time-of-Flight (TOF) Methods
Neutron Time-of-Flight (TOF) is a fundamental technique for measuring neutron-induced reaction cross-sections as a function of neutron energy. This method is particularly important for understanding the interaction of neutrons with this compound, which has applications in nuclear reactor physics and astrophysics. The principle of the TOF method is to determine the energy of a neutron by measuring the time it takes to travel a known distance. inl.gov
The process begins with the production of a short burst of neutrons from a pulsed source. tandfonline.com These neutrons, with a wide range of energies, travel down an evacuated flight tube towards a sample of this compound. Detectors are placed at a known distance from the source to measure the time difference between the neutron pulse creation and its arrival at the detector after interacting with the sample. tandfonline.com Since neutrons with higher energy travel faster, the time of arrival is directly related to their kinetic energy.
This technique has been employed at facilities like the Rensselaer Polytechnic Institute's Gaerttner LINAC Center to perform neutron capture and transmission measurements on neodymium isotopes. In these experiments, the neutron energy for each detected event is determined using the TOF method. The accuracy of these measurements is crucial for determining resonance parameters, which characterize the excited states of the Neodymium-146 compound nucleus formed after neutron capture by this compound.
Pulsed Neutron Source and Spectrometer Systems
Pulsed neutron sources are integral to the Time-of-Flight (TOF) method and are generated using particle accelerators, such as linear accelerators (linacs) or cyclotrons. inl.gov In a typical setup, a pulsed beam of charged particles, like electrons or protons, strikes a heavy metal target (e.g., tantalum or tungsten), producing a burst of high-energy neutrons through processes like spallation or photonuclear reactions. ill.eu These neutrons are then slowed down to a range of energies by a moderator.
The spectrometer systems used in conjunction with pulsed neutron sources are designed to detect the neutrons and gamma rays resulting from neutron interactions with the sample. For instance, in neutron capture experiments with this compound, a large anti-Compton NaI(Tl) gamma-ray spectrometer can be used to detect the capture gamma rays. tandfonline.com The pulse height of the detected gamma rays provides information about their energy. tandfonline.com
Modern spectrometer systems may utilize advanced scintillators like Cs2YLiCl6:Ce (CLYC), which can efficiently detect both neutrons and gamma rays with excellent energy resolution. nasa.gov The development of integrated detector and electronics modules allows for operation in both passive and active source modes, enhancing the capabilities of these systems for geochemical analysis on planetary missions, for example. nasa.gov The combination of a pulsed neutron source and a high-resolution spectrometer system allows for precise measurements of neutron cross-sections and the study of the nuclear structure of isotopes like this compound. tandfonline.comnasa.gov
Radiochemical Separation and Purification Protocols
Ion Exchange Chromatography for Neodymium Isolation
Ion exchange chromatography is a widely used and effective technique for the separation and purification of neodymium from various sample matrices. researchgate.netnih.gov This method is based on the reversible exchange of ions between a liquid phase (the sample solution) and a solid phase (the ion exchange resin). nih.gov For neodymium isolation, cation exchange resins are commonly employed. nih.govresearchgate.net
One of the most established protocols involves the use of α-hydroxyisobutyric acid (α-HIBA) as an eluent in cation-exchange column chromatography to separate individual rare earth elements. researchgate.net While popular, this method has limitations in terms of purification level and yield, which has led to the development of optimized protocols. researchgate.net
In a typical procedure for geological samples, the sample is first dissolved, and the rare earth elements (REEs) are separated as a group from the major matrix elements using a cation-exchange resin. researchgate.net Subsequently, individual REEs, including neodymium, are separated from each other using a more specific resin. researchgate.net The separation of neodymium isotopes has also been investigated using ion exchange chromatography with different ligand systems, such as Nd-malate and Nd-glycolate. nih.govnih.gov These studies have shown that heavier neodymium isotopes are preferentially enriched in the solution phase. nih.gov
The efficiency of the separation is influenced by factors such as the type of resin, the composition and pH of the eluent, and the temperature of the column. nih.gov For instance, in the Nd-malate ligand exchange system, the chromatographic columns were maintained at a constant temperature of 50°C. nih.gov
Extraction Chromatography in Complex Sample Matrices
Extraction chromatography is an attractive alternative to traditional ion exchange chromatography, offering improved elemental selectivity and more efficient separations. icpms.com This technique combines the principles of liquid-liquid extraction and column chromatography. ird.fr An organic extracting agent is adsorbed onto an inert solid support, which forms the stationary phase, while the aqueous sample solution is the mobile phase. ird.fr
For the isolation of neodymium from complex matrices, such as geological or environmental samples, multi-stage separation schemes using different extraction chromatographic resins have been developed. researchgate.netnih.gov These resins, such as TRU Resin, LN Resin, and DGA Resin, are commercially available and have specific affinities for different elements. researchgate.net
A notable development is the triple tandem columns extraction chromatography method. researchgate.net This scheme involves the concatenation of several small columns filled with different resins, allowing for the separation to proceed without intermediate evaporation steps. researchgate.net In the first stage, the light rare earth elements (LREEs), including neodymium, are separated from the bulk matrix elements. researchgate.net Subsequent columns then achieve the separation of neodymium from other LREEs like cerium, praseodymium, and samarium. researchgate.net This multi-column approach can be repeated to achieve highly purified neodymium fractions suitable for high-precision isotope ratio measurements. researchgate.net This is particularly important for applications that are sensitive to isobaric interferences, such as the presence of cerium which can interfere with the measurement of certain neodymium isotopes. nih.gov
Optimization of Separation Parameters for High Purity
The isolation of this compound (Nd-145) in a high-purity state is a significant challenge due to the chemical similarity of all neodymium isotopes and other rare earth elements (REEs) that are often present in the source material. britannica.comfrontiersin.org Achieving high purity necessitates advanced separation methodologies where operational parameters are meticulously optimized. The primary techniques employed are ion-exchange chromatography and solvent extraction, each involving a distinct set of parameters that influence separation efficiency and final product purity. britannica.commdpi.com
Ion-Exchange and Extraction Chromatography
Ion-exchange chromatography, particularly using cation exchange resins, is a widespread and effective method for neodymium isotope separation. squarespace.comebsco.com The process relies on the subtle differences in the affinity of isotopes for the stationary resin phase and a mobile liquid phase (eluent). nih.gov Optimizing this process involves adjusting multiple parameters to maximize the separation factor between Nd-145 and its adjacent isotopes, as well as removing isobaric interferences like Cerium-142 (¹⁴²Ce) and Samarium-144 (¹⁴⁴Sm). squarespace.comnih.gov
Detailed research has focused on ligand exchange systems, a subset of ion-exchange chromatography, where a complexing agent (ligand) in the eluent selectively binds with the isotopes. nih.govresearchgate.net Studies have investigated various ligands, such as malate, citrate, and glycolate, to determine their effectiveness in separating neodymium isotopes. nih.gov The separation coefficient (ε), a measure of the separation efficiency between two isotopes, is a key metric in these studies. researchgate.netnih.gov It has been found that the isotope effects of neodymium as studied by these three ligands follow the order: Malate > Citrate > Glycolate. nih.gov
Table 1: Comparison of Ligand Exchange Systems for Neodymium Isotope Separation at 25°C This interactive table summarizes the separation coefficients for different ligands.
| Ligand System | Separation Coefficient (ε) for ¹⁴⁵Nd (x 10⁻⁵) | Reference |
|---|---|---|
| Nd-malate | 5.4 | researchgate.netnih.govresearchgate.net |
| Nd-citrate | Data not specified for ¹⁴⁵Nd, but overall effect is less than malate | nih.gov |
| Nd-glycolate | Data not specified for ¹⁴⁵Nd, but overall effect is less than citrate | nih.gov |
Note: The separation coefficient for the Nd-malate system was determined at 50°C. researchgate.netnih.govresearchgate.net
Further optimization of chromatographic methods involves a multi-step approach to first remove bulk matrix elements and then to purify neodymium from other REEs. squarespace.com An optimized protocol can achieve consistently high total recovery yields (>95%) and negligible isobaric interference levels (Ce/Nd < 1 ppm and Sm/Nd at ppm-level). squarespace.com Key parameters that are fine-tuned include the type of resin, eluent composition and pH, temperature, and column dimensions. squarespace.comresearchgate.net For instance, a study using a Nd-malate ligand exchange system identified optimal conditions for separation. researchgate.netnih.gov
Table 2: Optimized Parameters for Chromatographic Separation of Neodymium Isotopes This interactive table presents optimized parameters from a specific study on Nd-malate ligand exchange.
| Parameter | Optimized Value / Condition | Reference |
|---|---|---|
| Resin | Highly porous cation exchange resin SQS-6 | researchgate.netnih.govresearchgate.net |
| Eluent | 0.2 M (NH₄)₂malate + 0.1 M NH₄NO₃ + 0.0002 M NaN₃ | researchgate.net |
| pH | 4.6 | researchgate.net |
| Temperature | 50°C | researchgate.netnih.govresearchgate.net |
Solvent Extraction
Solvent extraction is another powerful technique for purifying REEs, including neodymium. mdpi.comresearchgate.net This method involves the selective transfer of ions from an aqueous solution to an immiscible organic solvent containing an extractant. mdpi.comresearchgate.net The efficiency of this process is highly dependent on the choice of extractant and the chemical conditions of the aqueous phase. mdpi.commdpi.com
Acidic organophosphorous extractants like D2EHPA (di-(2-ethylhexyl) phosphoric acid) and PC88A are among the most widely used solvents for REE extraction. mdpi.comnih.gov Research has shown that the extraction of neodymium from nitrate (B79036) solutions using D2EHPA is less efficient compared to extraction from chloride or sulfate (B86663) solutions. mdpi.com A significant challenge in solvent extraction is the separation of adjacent REEs with very similar chemical properties, such as Praseodymium (Pr) and Neodymium (Nd). researchgate.net The separation factor between Pr and Nd is often low, making their separation difficult via selective extraction alone. researchgate.net
To overcome these challenges, optimization strategies include adjusting the pH of the aqueous phase, the concentration of the extractant, and employing synergistic extraction systems or precipitation stripping. mdpi.comnih.gov Precipitation stripping, which combines the stripping and precipitation stages by using an agent like oxalic acid, has been shown to be an efficient method for recovering REEs with high purity. nih.gov
Table 3: Research Findings in Solvent Extraction for Neodymium Purification This interactive table summarizes findings from various solvent extraction studies.
| Extractant / System | Aqueous Phase / Conditions | Key Finding | Reference |
|---|---|---|---|
| D2EHPA in Solvent 70 | 1 mol/L acetic acid leachate | Showed much higher affinity for Nd than Fe. | mdpi.com |
| Saponified Cyanex 302 | pH = 1.2 | A maximum separation factor (Dy/Nd) of 53.65 was observed. | mdpi.com |
| Cyanex 272 and Cyanex 923 (mixture) | 0.001 mol/L HNO₃ | Synergistic extraction of Nd reached 95.5%. | mdpi.com |
| D2EHPA with Oxalic Acid | Precipitation Stripping | Stripping efficiency for light REEs (including Nd) was 87%, with iron impurity at ~0.1%. | nih.gov |
| Trioctylamine (TOA) in Kerosene | 2M HNO₃ | Extraction efficiency of Nd (ENd) was 37.10%. | researchgate.net |
Ultimately, the production of high-purity this compound relies on the careful selection and optimization of these separation parameters. The choice of method and specific conditions depends on the starting material, the desired purity level, and the scale of the operation. squarespace.comias.ac.in
Theoretical Frameworks and Computational Models for Neodymium 145
Nuclear Reaction Model Codes
Nuclear reaction model codes are sophisticated software packages that implement theoretical models of nuclear physics to calculate the probabilities of various nuclear reactions.
The EMPIRE code is a modular system of nuclear reaction codes, designed for advanced calculations of nuclear reactions over a broad range of energies and for various incident particles. kns.org For Nd-145, the EMPIRE-II and EMPIRE-2.19 versions have been instrumental in evaluating neutron-induced reaction cross sections. kns.orgedpsciences.orgresearchgate.net
Evaluations for Nd-145 in the fast neutron region have been performed using the EMPIRE code. psi.ch This involves the use of several integrated models to account for different reaction mechanisms:
Optical Model: A spherical optical model is used to describe the interaction of the incident neutron with the target nucleus. kns.org Energy-dependent optical model potential parameters are determined based on experimental data to accurately model the interaction. kns.org
Hauser-Feshbach Model: This statistical model, which includes width fluctuation corrections, is used to calculate cross sections in the equilibrium energy range. kns.org
Preequilibrium Models: The multistep direct (MSD) and multistep compound (MSC) models are employed to account for reactions that occur before a statistical equilibrium is reached in the compound nucleus. kns.org
Researchers have used EMPIRE to calculate a comprehensive set of cross sections for Nd-145, including (n,tot), (n,n), (n,n'), (n,γ), (n,p), (n,α), (n,2n), (n,3n), (n,np), and (n,na) reactions for incident neutron energies up to 20 MeV. kns.org These calculations, which start from a set of input parameters from the Reference Input Parameter Library (RIPL-2) and are adjusted to fit experimental data, have shown good agreement with available experimental results and have led to improved evaluations compared to older data files. kns.orgpsi.ch The evaluations performed with EMPIRE were notably adopted for the ENDF/B-VII.0 library. edpsciences.org
The TALYS reaction code is another comprehensive software for the simulation of nuclear reactions. It has been specifically used to analyze photoneutron cross sections for Nd-145. uio.noaps.org In one study, photoneutron cross sections for several stable neodymium isotopes, including Nd-145, were measured near the neutron threshold using highly monochromatic laser-Compton scattering γ-rays. uio.noaps.orgresearchgate.net
The experimental data were then compared with theoretical calculations performed with TALYS. uio.noresearchgate.netresearchgate.net These calculations utilized E1 γ-ray strength function inputs from two different advanced models:
The Skyrme Hartree-Fock-Bogoliubov (HFB) plus quasi-particle random phase approximation (QRPA) model. uio.noresearchgate.net
The axially symmetric deformed Gogny HFB plus QRPA model. uio.noresearchgate.net
The study presented photoneutron cross sections for Nd-145 near the neutron threshold for the first time. uio.no The comparison revealed that the experimental cross sections were lower by approximately 27% than previous data from Saclay. researchgate.net By constraining the γ-ray strength function with the new photoneutron data, the TALYS code was then used to perform a thorough analysis of the reverse (n,γ) capture cross sections. uio.noresearchgate.net
EMPIRE Code Package for Cross Section Evaluation
Evaluated Nuclear Data Libraries and Formats
Evaluated nuclear data libraries are comprehensive collections of recommended nuclear data. This data is compiled from experimental measurements and theoretical model calculations and is stored in standardized formats, most commonly the Evaluated Nuclear Data File (ENDF-6) format. kns.orgjaea.go.jp
The Evaluated Nuclear Data File (ENDF/B) is the main evaluated nuclear data library for the United States.
ENDF/B-VI: The evaluation for Nd-145 in the ENDF/B-VI library dates back to 1992. kns.org Later, for the ENDF/B-VI.8 release, the resonance parameters for Nd-145 were modified in 1999. unt.edu Subsequent studies and measurements, however, indicated that improvements were needed. kns.org For instance, the capture resonance integral calculated from ENDF/B-VI parameters was found to be about 7% higher than a newer value obtained from Rensselaer Polytechnic Institute (RPI) measurements.
ENDF/B-VII.0: Released in 2006, this library featured completely new evaluations for a full set of Nd isotopes, including Nd-145. edpsciences.orgresearchgate.net These evaluations were the result of a collaboration between the Korea Atomic Energy Research Institute (KAERI) and Brookhaven National Laboratory (BNL). edpsciences.org The fast neutron region data were calculated using the EMPIRE-2.19 code, and the low energy region evaluations were based on the latest data from the Atlas of Neutron Resonances. edpsciences.org These new evaluations were shown to be in good agreement with experimental data. researchgate.net
ENDF/B-VII.1: For this release, the Nd-145 evaluation underwent further revision, particularly in the thermal, resonance, and unresolved resonance regions. rpi.edu This was motivated by integral experiments that showed the ENDF/B-VII.0 evaluation overestimated the neutron capture rate in a thermalized spectrum. rpi.edu The revision led to a decrease in the thermal capture cross section from 49.8 b to 39.7 b by adjusting the parameters of the bound level. rpi.edu
The Japanese Evaluated Nuclear Data Library (JENDL) is another major international data library.
JENDL-3.1 and JENDL-3.2: The evaluation for Nd-145 in JENDL-3.1 was performed in 1990, revising an earlier evaluation from 1984 for JENDL-2. unt.edu For JENDL-3.2, released in 1994, the resonance parameters for Nd-145 were updated. jaea.go.jpunt.edu The data is stored in the ENDF-6 format. oecd-nea.orgjaea.go.jp
JENDL-3.3: Released in 2002, the Nd-145 data in JENDL-3.3 was the same as that in JENDL-3.2. unt.eduiaea.org
JENDL-4.0: This version, released in 2010, includes data for Nd-145. jaea.go.jp Comparisons of cumulative fission yields for the fission of 235U have been made between JENDL-4.0, other libraries, and experimental results from the PHENIX fast reactor. researchgate.netepj-n.org These comparisons generally show good agreement, although some systematic biases have been noted. epj-n.org
The Joint Evaluated Fission and Fusion File (JEFF) is a European collaboration.
JEFF-3.1.1: The data for Nd-145 is included in the JEFF-3.1.1 library. researchgate.net The predecessor library, JEF-2.2, showed no calculation/experiment bias on the reactivity worth for separated Nd-145 samples in thermal spectrum experiments. researchgate.net However, more recent studies involving cumulative fission yield measurements in the PHENIX fast reactor have indicated that the fast cumulative fission yields of Nd-145 recommended in the JEFF-3.1.1 library need to be revised with improved experimental values. researchgate.netepj-n.org The interpretation of these experiments was performed using the ERANOS code in conjunction with the JEFF-3.1.1 library. epj-n.orgresearchgate.net
Interactive Data Table: Comparison of 235U Fission Yields for Nd-145
The table below shows the cumulative fission yields for Nd-145 from the fission of 235U in the fast-energy range as recommended in various evaluated nuclear data libraries.
| Data Library | Energy | Fission Yield (%) | Uncertainty (%) |
| ENDF/B-VII.1 | 500 keV | 0.03776 | 0.5 |
| JENDL-4.0 | 500 keV | 0.03768 | 0.5 |
| JEFF-3.1.1 | 400 keV | 0.03797 | 1.8 |
| PHENIX Experiment | Effective | 0.0370 | 2.1-2.4 |
| Data sourced from references researchgate.netepj-n.org. |
Atlas of Neutron Resonances
The following table presents thermal cross-section and resonance integral data for Nd-145, as recommended in the Atlas of Neutron Resonances.
| Parameter | Value (barns) |
| Thermal Capture Cross Section | 42.2 ± 3.0 |
| Capture Resonance Integral | 224 ± 20 |
| Data sourced from the Atlas of Neutron Resonances unt.eduiaea.org |
Nuclear Structure Models
Various nuclear structure models are employed to describe the complex many-body system of the Nd-145 nucleus. These models provide insights into its energy levels, decay properties, and collective behaviors.
The shell model is a cornerstone of nuclear theory, describing the nucleus in terms of nucleons (protons and neutrons) occupying quantized energy levels in a potential well. However, for heavy nuclei like Nd-145, the number of possible configurations becomes computationally prohibitive for traditional shell model calculations. aps.orgyale.edu
To overcome this limitation, the Shell Model Monte Carlo (SMMC) method is utilized. SMMC enables calculations in much larger model spaces by using Monte Carlo techniques to solve the nuclear many-body problem. aps.orgyale.edu This approach has been successfully applied to the neodymium isotopic chain to study phenomena such as the crossover from vibrational to rotational collectivity. nih.gov SMMC calculations have been instrumental in reproducing the low-energy enhancement in the magnetic dipole γ-ray strength function of neodymium isotopes, a feature that conventional shell models struggle to explain in heavy nuclei. aps.org Recent SMMC studies, in conjunction with the static-path approximation and the maximum-entropy method, have computed the magnetic dipole (M1) γ-ray strength functions for odd-mass neodymium isotopes, including 143-151Nd. arxiv.org These calculations have identified a low-energy enhancement and a scissors mode resonance in the deformed isotopes. arxiv.org
Mean-field theories simplify the nuclear many-body problem by assuming that each nucleon moves in an average potential created by all other nucleons. tennessee.edu This approach is fundamental to many nuclear structure calculations and forms the basis for more advanced models. tennessee.eduresearchgate.net In the context of Nd-145 and neighboring isotopes, mean-field approaches are used to calculate ground-state properties. tennessee.edu Nuclear Density Functional Theory (DFT), a prominent mean-field technique, is particularly useful for its ability to be applied across the entire nuclear chart with a reasonable degree of accuracy. tennessee.edu
The Hartree-Fock-Bogoliubov (HFB) method is a more sophisticated mean-field approach that incorporates pairing correlations between nucleons. uio.noresearchgate.net It is often used to calculate ground-state properties like binding energies, radii, and deformation parameters for isotopic chains, including neodymium. tennessee.eduresearchgate.net
Building upon the HFB framework, the Quasiparticle Random Phase Approximation (QRPA) is used to describe excited states. The combination of HFB and QRPA provides a powerful tool for studying nuclear responses, such as the giant dipole resonance. uio.nobnl.gov For neodymium isotopes, photoneutron cross-sections have been compared with calculations using the TALYS reaction code with inputs from two different HFB+QRPA models:
Skyrme HFB plus QRPA : This model is based on the Skyrme effective nucleon-nucleon interaction. uio.nobnl.govresearchgate.net
Gogny HFB plus QRPA : This model utilizes the Gogny interaction and can provide a consistent description of axially symmetric deformations. uio.nobnl.govresearchgate.net
These models have demonstrated a good ability to reproduce experimental photoabsorption data for neodymium isotopes. uio.no
The Cluster-Phonon Coupling Model treats the nucleus as a core (the "cluster") coupled to vibrational excitations (phonons). This model is particularly suited for describing nuclei in transitional regions, where the characteristics are intermediate between spherical and deformed shapes. ias.ac.in
For Nd-145, this model has been applied to understand its low-lying energy levels. ias.ac.inaps.org In these calculations, quasiparticle states are coupled with quadrupole and octupole vibrational states of the core nucleus. ias.ac.in While early applications of the cluster-phonon coupling model to Nd-145 had limited success, subsequent work incorporating anharmonic vibrations of the core has been able to explain the fragmentation of low-lying spin states observed in reactions like 144Nd(d,p). ias.ac.in
Hartree-Fock-Bogoliubov (HFB) and Quasiparticle Random Phase Approximation (QRPA) Models
Nuclear Fuel Cycle Simulation and Burnup Codes
Neodymium-145 is a significant fission product in nuclear reactors. oecd-nea.orgepj-n.orgresearchgate.net Therefore, its concentration in spent nuclear fuel is an important parameter for fuel burnup determination and for the validation of nuclear fuel cycle simulation codes. epj-n.orgresearchgate.netasianpubs.org
Codes such as ORIGEN and ERANOS are used to simulate the isotopic composition of irradiated nuclear fuel. epj-n.orgresearchgate.netoecd-nea.org These codes use nuclear data libraries (e.g., JEFF, ENDF/B, JENDL) to model the complex processes of fission, neutron capture, and radioactive decay that occur within a reactor core. oecd-nea.orgepj-n.org The calculated concentrations of isotopes like Nd-145 are then compared with experimental measurements from radiochemical analysis of spent fuel samples. asianpubs.orgnrc.gov This comparison is crucial for validating the accuracy of the simulation codes and the underlying nuclear data. epj-n.orgnrc.gov For example, the PROFIL experimental programs, carried out in the PHENIX fast reactor, provided data on Nd-145 that were used to validate the ERANOS code in conjunction with the JEFF-3.1.1 library. epj-n.org Such validation efforts are essential for improving nuclear fuel management and the safety of nuclear energy systems. researchgate.netiaea.orgiaea.org
ORIGEN-S Code for Fission Product Calculation
The ORIGEN-S code is a widely recognized tool for calculating the generation, depletion, and transmutation of isotopes in nuclear materials. ornl.govnrc.gov It is instrumental in determining the inventory of fission products, including ¹⁴⁵Nd, in spent nuclear fuel. ornl.gov ORIGEN-S utilizes extensive data libraries that contain information on neutron cross sections, decay data, and fission product yields. iaea.org
The code calculates the time-dependent concentrations of various nuclides by solving a system of coupled differential equations that describe the rates of nuclear reactions and radioactive decay. For ¹⁴⁵Nd, a significant fission product, its concentration in irradiated fuel is a function of the fission yields from various fissile actinides and the neutron capture cross-sections of its precursor isotopes. ornl.govkaeri.re.kr The accuracy of these calculations is highly dependent on the quality of the underlying nuclear data libraries. nrc.gov For instance, updates to these libraries, such as the transition from ENDF/B-V to ENDF/B-VI, have led to an increase in the number of fission products tracked, from 879 to 1119, enhancing the code's predictive capabilities for isotopes like ¹⁴⁵Nd. ornl.gov
Table 1: Fission Yields for this compound
| Fissile Isotope | Neutron Energy | Cumulative Fission Yield (%) |
|---|---|---|
| U-235 | 1.0 MeV | 3.74 |
| U-238 | 1.0 MeV | 3.76 |
| Pu-239 | 0.0253 eV (Thermal) | 2.99 |
| Pu-239 | 1.0 MeV | 2.96 |
This table presents the cumulative fission yields for ¹⁴⁵Nd from various fissile isotopes at different neutron energies, as documented in nuclear data libraries. kaeri.re.kr
ERANOS Code for Experimental Program Interpretation
The ERANOS (European Reactor ANalysis Optimized calculation System) code is a sophisticated tool used for neutronics analyses of fast reactors. iaea.orginl.gov It plays a crucial role in interpreting experimental data from irradiation programs, such as the PROFIL experiments conducted in the PHENIX fast reactor. researchgate.netepj-n.org These experiments are vital for validating and improving nuclear data related to fission products like ¹⁴⁵Nd. inl.gov
In the context of ¹⁴⁵Nd, ERANOS is used to calculate the buildup of neodymium isotopes in fuel samples and compare these predictions with experimental measurements. epj-n.org Discrepancies between the calculated and experimental (C/E) ratios highlight areas where the nuclear data, such as fission yields and neutron capture cross-sections, may need revision. researchgate.netepj-n.org For example, analyses of the PROFIL experiments using ERANOS and the JEFF-3.1.1 library revealed that the fast cumulative fission yields for neodymium isotopes, including ¹⁴⁵Nd, required updates with improved experimental values. researchgate.net The final cumulative fission yield for ¹⁴⁵Nd from the fission of ²³⁵U in the PHENIX reactor was determined to be 3.70%, with a relative uncertainty between 2.1% and 2.4%. researchgate.netepj-n.org
GEF Code for Fission Yield Energy Dependence
The General Fission (GEF) code is a model that describes the observables of nuclear fission, including the energy dependence of fission product yields. berkeley.edu This is particularly important for accurately predicting the inventory of isotopes like ¹⁴⁵Nd under different neutron energy spectra. researchgate.netepj-n.org The GEF code can model fission from any compound nucleus given its excitation energy and angular momentum. berkeley.edu
Studies have utilized the GEF code to investigate the energy dependence of neodymium fission yields from thermal energies up to 20 MeV. researchgate.netepj-n.org This allows for the application of corrections to effective fission yields measured in a specific neutron spectrum, such as that of the PHENIX reactor, to estimate the yields at specific energies like 400 keV and 500 keV, which are commonly used in evaluated nuclear data files. researchgate.netepj-n.orgepj-n.org The systematic behavior of fission yields with incident neutron energy, as calculated by GEF, has been shown to be in good agreement with experimental observations for certain fissioning systems. cern.chepj.org
Astrophysical and Geochemical Models
Stellar Nucleosynthesis Simulation Frameworks
This compound is produced in stars through the slow neutron-capture process (s-process). oxfordre.com Stellar nucleosynthesis simulation frameworks are complex computational models that aim to reproduce the abundances of elements and isotopes observed in the solar system and stars. annualreviews.orgmsu.ru These models rely on a vast network of nuclear reactions and require accurate neutron capture cross-section data for a multitude of isotopes, including ¹⁴⁵Nd. arxiv.org
The Maxwellian-averaged cross sections (MACS) for neutron capture on ¹⁴⁵Nd are a critical input for these simulations. aps.orgkit.edu These cross sections have been measured experimentally and calculated theoretically to reduce uncertainties in s-process models. aps.orgkit.edubnl.gov Recent calculations using the shell-model Monte Carlo method have been employed to compute the magnetic dipole (M1) γ-ray strength functions for neodymium isotopes, which are crucial for determining the neutron capture rates in astrophysical environments. arxiv.org The accuracy of these frameworks in predicting the abundance of ¹⁴⁵Nd provides a stringent test of our understanding of stellar evolution and nucleosynthesis. arxiv.org
Table 2: Maxwellian-Averaged Neutron Capture Cross Sections for this compound
| Thermal Energy (kT) [keV] | MACS [mb] |
|---|---|
| 10 | 123.5 ± 2.5 |
| 20 | 85.9 ± 1.7 |
| 30 | 69.8 ± 1.4 |
| 40 | 60.8 ± 1.2 |
| 50 | 54.9 ± 1.1 |
| 60 | 50.7 ± 1.0 |
| 80 | 45.0 ± 0.9 |
| 100 | 41.1 ± 0.8 |
This table shows the Maxwellian-averaged neutron capture cross sections for ¹⁴⁵Nd at various thermal energies relevant to s-process nucleosynthesis. aps.org
Models for Isotopic Anomalies in Cosmochemistry
The study of isotopic anomalies in meteorites provides invaluable insights into the early solar system and the diverse stellar sources that contributed to its formation. cambridge.orgcambridge.org Neodymium isotopes, including ¹⁴⁵Nd, exhibit such anomalies, which are deviations from the average solar system isotopic composition. rutgers.edu Models for isotopic anomalies in cosmochemistry aim to explain these variations by considering the heterogeneous distribution of presolar grains, which are tiny particles of stardust that survived the formation of the solar system. oxfordre.comrutgers.edu
These models track the nucleosynthetic signatures of different stellar environments, such as asymptotic giant branch (AGB) stars, where the s-process produces ¹⁴⁵Nd. usra.edu The isotopic composition of neodymium in presolar silicon carbide (SiC) grains, for example, can be analyzed to constrain the physical conditions (neutron density, temperature) in the helium intershell of AGB stars. usra.edu The detection of nucleosynthetic anomalies in refractory elements like neodymium in meteorites supports the idea that the solar nebula was not a perfectly mixed, hot gas but rather a complex environment with contributions from various stellar sources. cambridge.orgrutgers.edu
Future Research Directions and Challenges in Neodymium 145 Studies
Enhancement of Precision and Accuracy in Nuclear Data Measurements
A primary challenge in the study of ¹⁴⁵Nd is the enhancement of precision and accuracy in its nuclear data, particularly neutron capture cross-sections and isotopic ratios. Discrepancies in reported neutron capture cross-sections often arise from variations in experimental setups. Accurate data for the neutron capture cross-sections of ¹⁴⁵Nd are crucial for reactor design, especially for high burn-up cores, and for studies related to the incineration of minor actinides. tandfonline.com
Recent advancements in mass spectrometry have significantly improved the precision of isotope analysis. cardiff.ac.uk Techniques like Thermal Ionisation Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) have pushed the boundaries of precision, enabling measurements with uncertainties as low as a few parts per million (ppm). cardiff.ac.uknih.govnih.gov For instance, new protocols for MC-ICP-MS have improved the external reproducibility for µ¹⁴⁵Nd to 1.6 ppm. nih.govnih.gov Similarly, the latest generation of TIMS instruments can achieve internal errors lower than 2 ppm on ¹⁴⁵Nd/¹⁴⁴Nd ratios. cardiff.ac.uk
Despite these advances, challenges remain. Achieving high precision on small sample sizes is an ongoing area of research. osti.gov The development of new amplification technologies, such as ATONA™ amplifiers for TIMS, is a promising step, demonstrating the potential for precise isotopic analysis of sub-nanogram quantities of neodymium. osti.gov Furthermore, overcoming isobaric interferences, such as from other rare earth elements like Cerium (Ce) and Samarium (Sm), is a prerequisite for accurate Nd isotope data and requires highly efficient chemical separation techniques. nih.gov The selection of appropriate isotopic ratios for normalization, such as ¹⁴⁶Nd/¹⁴⁵Nd, has been shown to enhance the stability and reproducibility of measurements, reducing the impact of residual interferences. rsc.org
Future efforts will likely focus on:
Inter-laboratory comparisons and the use of certified reference materials like JNdi-1 to standardize measurements and resolve data discrepancies. researchgate.net
Further refinement of analytical techniques to minimize sample consumption while maximizing precision.
Developing more robust methods for interference correction to ensure data accuracy. nih.gov
Table 1: Advancements in Precision Measurement of Neodymium Isotope Ratios
| Technique | Isotope Ratio | Achieved Precision (External Reproducibility) | Key Innovation/Advantage | Reference |
|---|---|---|---|---|
| MC-ICP-MS | μ¹⁴⁵Nd | 1.6 ppm | New protocol using ¹⁴⁸Nd/¹⁴⁴Nd for internal normalization. | nih.govnih.gov |
| TIMS | ¹⁴⁵Nd/¹⁴⁴Nd | ~1.8 ppm (2sd) | Latest generation instrument with 16 fixed Faraday cups and zoom optics. | cardiff.ac.uk |
| TIMS with ATONA™ amplifiers | ¹⁴³Nd/¹⁴⁴Nd (on 100 pg loads) | 23 ppm (30s integration) | Allows for precise measurement of much smaller sample sizes. | osti.gov |
| MC-ICP-MS with Nd Internal Normalization | δ¹⁵³/¹⁵¹Eu | 0.04‰ (2SD) | Using the ¹⁴⁶Nd/¹⁴⁵Nd ratio for correction enhances stability and reproducibility. | rsc.org |
Development of Advanced Theoretical Models for Nuclear Properties and Reactions
Parallel to experimental advances, the development of sophisticated theoretical models is essential for a deeper understanding of ¹⁴⁵Nd's nuclear properties and reaction dynamics. Current models are used to predict phenomena such as neutron capture cross-sections, which are vital for applications in nuclear astrophysics and engineering. uio.no
One approach involves using reaction codes like TALYS, with inputs from microscopic models such as the Skyrme Hartree-Fock-Bogoliubov (HFB) plus quasi-particle random phase approximation (QRPA). uio.no These models are used to calculate the E1 γ-ray strength function, which is a key component in determining photoneutron and, conversely, neutron capture cross-sections. uio.no Comparing the results of these theoretical calculations with new, precise experimental data helps to refine the models and improve their predictive power. uio.no
For materials containing neodymium, such as high-performance Nd₂Fe₁₄B permanent magnets, atomistic models and first-principles calculations are employed to understand their magnetic properties at a quantum level. nih.govresearchgate.netjps.jp These models, based on explicit atomistic Hamiltonians, can simulate thermodynamic properties like magnetization and magnetic anisotropy. nih.gov While these models focus on the solid-state properties of neodymium-containing compounds, the underlying theoretical frameworks for describing electron interactions can inform nuclear models as well.
Future research in this area will require:
Developing more comprehensive nuclear models that can consistently describe a wide range of properties, from nuclear structure to reaction cross-sections.
Improving the accuracy of first-principles calculations to provide better inputs for nuclear reaction codes. nih.gov
Leveraging high-performance computing to run more complex simulations and reduce uncertainties in theoretical predictions.
Innovation in Experimental Techniques for Neodymium-145 Synthesis and Detection
Innovations in the synthesis and detection of ¹⁴⁵Nd are critical for advancing research and enabling new applications. The synthesis of specific neodymium compounds and isotopes often requires specialized high-temperature, solid-state methods or molten-salt electrolysis. mdpi.comresearchgate.netnih.gov Methodologies for producing solvent-free neodymium dihalides, for example, have been adapted for use in standard synthetic laboratories, expanding access to these important precursor materials. nih.govacs.org The challenge lies in developing synthesis routes that are not only efficient but also yield high-purity materials, which is crucial for subsequent analysis and application. mdpi.com
On the detection front, a significant challenge is the ability to perform on-site, preparation-free analysis with high isotopic resolution. acs.org Conventional methods often fall short in this regard. A novel technique, Laser Ablation Saturated Absorption Spectroscopy (LA-SAS), has been developed to address these limitations. acs.org This system integrates pulsed laser ablation with saturated absorption spectroscopy, enabling the detection of neodymium isotopes, including ¹⁴⁵Nd, with a significantly improved spectral resolution that can distinguish the hyperfine structure of odd isotopes. acs.org This represents a promising method for in-situ nuclear forensics. acs.org
Other analytical techniques used for the detection and quantification of neodymium include:
X-ray Fluorescence Spectrometry (XRF) mdpi.com
Inductively Coupled Plasma–Optical Emission Spectrometry (ICP-OES) mdpi.com
Laser-Induced Breakdown Spectroscopy (LIBS) mdpi.commagnascientiapub.com
Future work will focus on creating more sensitive, rapid, and field-deployable detection systems and on refining synthesis methods to produce isotopically enriched ¹⁴⁵Nd materials for use as targets or standards in research. americanelements.combuyisotope.com
Integration of Multidisciplinary Data for Comprehensive Understanding of Nuclear Phenomena
A comprehensive understanding of nuclear phenomena involving ¹⁴⁵Nd can only be achieved by integrating data from diverse scientific disciplines. Neodymium isotope geochemistry, for instance, is a burgeoning field that combines nuclear physics with geology to trace processes like magmatic evolution and continental weathering. researchgate.netresearchgate.netifremer.fr While the application of stable Nd isotopes is still in its infancy, resolvable isotopic fractionations in geological materials suggest their potential as a new geochemical signature. researchgate.netresearchgate.net
In astrophysics, precise measurements of the neutron capture cross-sections of neodymium isotopes, including ¹⁴⁵Nd, are essential for s-process nucleosynthesis models. aps.org These nuclear physics data help astrophysicists understand the origin of elements and interpret isotopic anomalies found in meteoritic material. aps.org
Nuclear forensics provides another example of multidisciplinary integration, where chemical and isotopic signatures of materials are analyzed to determine their origin and history. magnascientiapub.comannualreviews.org The isotopic composition of neodymium, including the abundance of ¹⁴⁵Nd, serves as a secondary indicator to reconstruct the irradiation history and burnup of nuclear fuel. magnascientiapub.comresearchgate.net This requires combining data from advanced mass spectrometry with knowledge of reactor physics and chemical processing. magnascientiapub.com
The key challenge and future direction in this area is the development of frameworks and databases that allow for the seamless integration and comparison of data from different fields. This will enable researchers to build more holistic models that can explain complex phenomena, from the formation of stars to the tracking of nuclear materials on Earth.
Exploration of this compound in Emerging Nuclear Technologies and Forensic Applications
This compound is a key isotope in the field of nuclear forensics. magnascientiapub.comresearchgate.net As a stable fission product, its abundance relative to other neodymium isotopes (like ¹⁴⁸Nd) provides a reliable signature for characterizing nuclear materials. magnascientiapub.com Specifically, the isotopic ratios of neodymium can be used to determine crucial parameters of spent nuclear fuel, such as its burnup (the amount of energy extracted) and the neutron flux it was exposed to. magnascientiapub.comresearchgate.net This information is vital for nuclear safeguards and for investigating incidents involving nuclear material out of regulatory control. annualreviews.orgiaea.org
The development of advanced analytical techniques is directly tied to enhancing these forensic capabilities. For example, the LA-SAS technique was developed specifically for the detection of neodymium isotopes in the context of nuclear forensics, aiming to provide on-site detection capabilities. acs.org
Beyond forensics, the precise nuclear data of ¹⁴⁵Nd are important for emerging nuclear technologies. The design of advanced and Generation IV nuclear reactors, which may operate with higher fuel burnup or different fuel cycles, requires highly accurate neutron capture cross-section data for a wide range of fission products, including ¹⁴⁵Nd, to predict reactor behavior and safety parameters. tandfonline.com
Future research in this domain will explore:
Investigating the potential of ¹⁴⁵Nd in other nuclear applications, such as its use as a monitor for neutron fluence in research reactors or other nuclear facilities.
Integrating ¹⁴⁵Nd data with other forensic indicators to create more robust, multi-signature profiles for nuclear material analysis. magnascientiapub.comresearchgate.net
Table 2: Role of this compound in Nuclear Forensics
| Forensic Application | Role of this compound | Measurement/Technique | Significance | Reference |
|---|---|---|---|---|
| Burnup Determination | ¹⁴⁵Nd is a fission product whose concentration is related to fuel burnup. | Isotopic ratio analysis (e.g., ¹⁴⁵Nd/¹⁴⁸Nd) via ICP-MS or TIMS. | Helps reconstruct the operational history of nuclear fuel. | magnascientiapub.comresearchgate.net |
| Neutron Flux Characterization | The production of ¹⁴⁵Nd is dependent on specific neutron capture reactions. | Isotopic composition analysis. | Provides insights into the neutron energy spectrum and flux the material was exposed to. | magnascientiapub.comresearchgate.net |
| Origin Assessment | Acts as a secondary indicator to cross-validate data from primary indicators like uranium and plutonium. | Combined actinide and lanthanide analysis. | Enhances the overall forensic signature, providing a more comprehensive profile of the nuclear material. | magnascientiapub.comresearchgate.net |
| On-site Detection | Target isotope for developing field-deployable analytical techniques. | Laser Ablation Saturated Absorption Spectroscopy (LA-SAS). | Enables rapid, in-situ analysis, crucial for timely forensic investigations. | acs.org |
Q & A
Q. What are the fundamental nuclear properties of Neodymium-145 (Nd-145), and how do they influence its stability and isotopic abundance?
Nd-145 is a stable isotope with a natural abundance of ~8.3% among neodymium isotopes. Its stability arises from its neutron-to-proton ratio (84 neutrons, 60 protons), which minimizes nuclear instability. Experimental verification of its stability requires mass spectrometry to distinguish it from adjacent isotopes like Nd-144 (radioactive) and Nd-146 (stable). Isotopic abundance data is typically derived from high-precision mass spectrometric analysis of mineral samples, ensuring minimal contamination .
Q. What analytical techniques are most effective for identifying and quantifying Nd-145 in complex matrices?
Thermal ionization mass spectrometry (TIMS) and multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) are gold-standard methods. Key steps include:
- Sample purification : Ion-exchange chromatography to isolate Nd from other rare-earth elements.
- Instrument calibration : Using certified isotopic reference materials (e.g., JNd-1).
- Data correction : Accounting for instrumental mass fractionation via internal normalization (e.g., using Nd-146/Nd-144 ratios). These methods ensure accuracy to ±0.005% in abundance measurements .
Q. How does Nd-145 contribute to studies of nucleosynthesis in astrophysical environments?
Nd-145 is a product of the s-process (slow neutron capture) in asymptotic giant branch (AGB) stars. Its abundance in presolar grains and meteorites provides insights into stellar neutron flux conditions. Researchers correlate Nd-145 data with other s-process isotopes (e.g., Sm-147) to model galactic chemical evolution, using neutron capture cross-section measurements from time-of-flight mass spectrometers .
Advanced Research Questions
Q. What methodological challenges arise in isolating high-purity Nd-145 for neutron capture experiments, and how can isotopic separation techniques be optimized?
Challenges include:
- Isotopic interference : Nd-144 (radioactive) and Nd-146 (stable) contaminate samples during electromagnetic separation.
- Yield optimization : Calibrating cyclotron resonance to maximize Nd-145 collection while minimizing losses. Solutions involve:
- Cascaded separation : Using multiple passes in calutrons or laser ionization techniques.
- Post-separation purity checks : Gamma spectroscopy to detect trace radioactive contaminants .
Q. How can researchers resolve discrepancies in reported neutron capture cross-sections for Nd-145?
Discrepancies arise from variations in experimental setups (e.g., neutron source energy spectra, detector efficiency). A robust methodology includes:
Q. What strategies ensure reproducibility in synthesizing Nd-145-containing compounds for solid-state NMR studies?
Key steps:
- Precursor purity : Use Nd₂O₃ enriched to >99.9% Nd-145.
- Inert atmosphere synthesis : Prevent oxidation during ligand coordination (e.g., with Schiff base ligands).
- Characterization redundancy : Validate crystal structure via XRD, complemented by EXAFS for local coordination details. Document all parameters (e.g., reaction temperature, stoichiometry) in supplemental materials for replication .
Q. How do theoretical models explain the magnetic properties of Nd-145 in metallic alloys, and what experimental validations are required?
Density functional theory (DFT) models predict Nd-145’s 4f electron contributions to magnetic anisotropy in Nd-Fe-B alloys. Experimental validation involves:
- SQUID magnetometry : Measure magnetization curves at cryogenic temperatures.
- Mössbauer spectroscopy : Probe hyperfine interactions to confirm theoretical spin states. Discrepancies between model and data require recalibration of electron correlation parameters .
Q. What statistical approaches are recommended for analyzing isotopic anomalies of Nd-145 in environmental samples?
Use multivariate analysis (e.g., PCA) to distinguish anthropogenic vs. natural Nd-145 sources. Steps:
- Data normalization : Ratio to stable Nd-146 to correct for instrumental drift.
- Outlier detection : Apply Grubbs’ test to identify anomalies beyond 3σ.
- Source apportionment : Mixing models (e.g., SIAR) to quantify contributions from industrial vs. geogenic reservoirs .
Data Presentation and Reproducibility
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
